1-(Butylamino)-3-phenoxypropan-2-ol

• CAS: 3246-04-6

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling, Synthetic Dynamics, and Pharmacological Relevance of 1-(Butylamino)-3-phenoxypropan-2-ol (CAS 3246-04-6)

Executive Summary

In the landscape of medicinal chemistry and drug development, the aryloxypropanolamine scaffold serves as the foundational pharmacophore for

-adrenergic receptor antagonists (commonly known as beta-blockers). 1-(Butylamino)-3-phenoxypropan-2-ol (CAS 3246-04-6) represents a highly specific, linear-alkyl variant within this class. While traditional therapeutics like propranolol or timolol utilize branched amines (isopropyl or tert-butyl), the n-butyl substitution in this compound provides a unique model for studying steric bulk, receptor subtype selectivity, and lipophilicity in structure-activity relationship (SAR) campaigns.

This whitepaper provides an in-depth technical analysis of CAS 3246-04-6, detailing its physicochemical properties, offering a self-validating synthetic protocol, and outlining its mechanistic role in pharmacological research.

Physicochemical Profiling & Structural Dynamics

Understanding the thermodynamic and physicochemical properties of a pharmacophore is critical for predicting its pharmacokinetic behavior, particularly its absorption and distribution profiles.

According to data curated by the [1], the compound exhibits an XLogP3 of 2.2, indicating moderate-to-high lipophilicity. This partition coefficient suggests favorable membrane permeability, a prerequisite for central nervous system (CNS) penetration often evaluated in neuropharmacological drug design. Furthermore, rigorous thermodynamic evaluations by [2] have established precise phase transition metrics for this compound, which are vital for formulation stability studies.

Table 1: Quantitative Physicochemical Properties

Property	Value	Source
IUPAC Name	1-(butylamino)-3-phenoxypropan-2-ol	PubChem[1]
CAS Registry Number	3246-04-6	PubChem[1]
Molecular Formula	C13H21NO2	PubChem[1]
Molecular Weight	223.31 g/mol	PubChem[1]
Topological Polar Surface Area (TPSA)	41.5 Ų	PubChem[1]
Lipophilicity (XLogP3)	2.2	PubChem[1]
Enthalpy of Sublimation ( )	133.9 kJ/mol (at 335.5 K)	Acree & Chickos (2017)[2]

Synthetic Methodology & Mechanistic Insights

The synthesis of 1-(butylamino)-3-phenoxypropan-2-ol relies on the regioselective nucleophilic ring-opening of an epoxide. As a Senior Application Scientist, I emphasize that a robust protocol is not merely a list of steps, but a carefully engineered system where every variable serves a mechanistic purpose.

Mechanistic Causality

• Solvent Selection (Ethanol): A protic solvent is strictly required. The hydroxyl group of ethanol hydrogen-bonds with the oxygen atom of the epoxide. This polarization increases the electrophilicity of the terminal epoxide carbon, accelerating the nucleophilic attack.

• Stoichiometric Control: A 3:1 molar excess of n-butylamine is utilized. Because the resulting secondary amine product is more nucleophilic than the primary amine starting material, an excess of the primary amine is required to statistically suppress bis-alkylation (the formation of unwanted tertiary amines).

• Thermal Regulation: The reaction is initiated at 0°C to control the exothermic nature of the initial amine-epoxide interaction, preserving regioselectivity for the less sterically hindered terminal carbon.

Step-by-Step Experimental Protocol

• Preparation: Dissolve 10.0 mmol (1.50 g) of 1,2-epoxy-3-phenoxypropane (phenyl glycidyl ether) in 20 mL of absolute ethanol in a round-bottom flask equipped with a magnetic stirrer.

• Nucleophilic Addition: Chill the solution to 0°C using an ice bath. Add 30.0 mmol (2.19 g / ~3.0 mL) of n-butylamine dropwise over 15 minutes.

• Reflux & Monitoring: Remove the ice bath and attach a reflux condenser. Heat the mixture to 60–70°C for 4 to 6 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The disappearance of the high-Rf epoxide spot confirms completion.

• Workup: Transfer the mixture to a rotary evaporator. Remove the ethanol solvent and the volatile unreacted n-butylamine under reduced pressure (40°C water bath).

• Purification: Purify the crude viscous oil via flash column chromatography using Dichloromethane:Methanol (9:1) containing 1% Triethylamine (TEA). Note: TEA is critical to prevent the secondary amine product from streaking on the acidic silica gel. Alternatively, recrystallize the free base from a hot mixture of hexane and ethyl acetate.

Synthetic workflow for 1-(butylamino)-3-phenoxypropan-2-ol via epoxide ring-opening.

Pharmacological Relevance & SAR Context

In drug development, CAS 3246-04-6 acts as a vital probe for mapping the

-adrenergic receptor ( -AR) binding pocket. The structure-activity relationship (SAR) of this molecule is defined by three distinct domains:

• The Aryloxy Ring: The unsubstituted phenoxy group engages in

  stacking and hydrophobic interactions with aromatic residues (e.g., Trp286) deep within the receptor's binding cleft.

• The Chiral Hydroxyl Group: The secondary alcohol at the C2 position of the propanolamine chain is non-negotiable for biological activity. It acts as a critical hydrogen bond donor to the Asp113 and Asn312 residues of the

  -AR, anchoring the antagonist in place.

• The Alkyl Amine: The n-butyl chain differentiates this compound from standard therapeutics. While branched chains (isopropyl) fit snugly into a specific lipophilic pocket favoring

  / dual affinity, the linear n-butyl chain alters the steric geometry, providing researchers with a tool to investigate receptor subtype selectivity and the limits of steric tolerance in the amine-binding pocket.

By occupying this pocket, the compound competitively excludes endogenous catecholamines (like epinephrine), thereby halting the Gs-protein coupled signaling cascade that typically leads to the production of cyclic AMP (cAMP).

Mechanism of action for aryloxypropanolamine beta-adrenergic antagonists.

Analytical Validation & Quality Control

A synthesized protocol is only as reliable as its analytical validation. To ensure the structural integrity of 1-(butylamino)-3-phenoxypropan-2-ol, the following self-validating analytical checks must be performed:

• H NMR Spectroscopy (400 MHz, CDCl ): The defining diagnostic feature is the methine proton (-CH (OH)-) of the propanolamine backbone, which appears as a distinct multiplet at approximately 3.9–4.1 ppm. The methylene protons adjacent to the ether oxygen (-O-CH -) will present as a complex multiplet near 4.0 ppm, while the aromatic protons of the unsubstituted phenoxy ring will integrate to 5 protons between 6.8 and 7.3 ppm.

• Mass Spectrometry (ESI-MS): High-resolution mass spectrometry should yield a prominent pseudo-molecular ion peak

  at m/z 224.3, confirming the successful addition of the n-butylamine mass (73.14 g/mol ) to the epoxide framework.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 137867, 1-(Butylamino)-3-phenoxypropan-2-ol." PubChem, 2021. Available at:[Link][1]

• Acree, W., & Chickos, J. S. "Phase Transition Enthalpy Measurements of Organic and Organometallic Compounds and Ionic Liquids. Sublimation, Vaporization, and Fusion Enthalpies from 1880 to 2015. Part 2. C11–C192." Journal of Physical and Chemical Reference Data, vol. 46, no. 1, 2017, p. 013104. AIP Publishing. Available at:[Link][2]

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• 1. 1-(Butylamino)-3-phenoxypropan-2-ol | C13H21NO2 | CID 137867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.aip.org [pubs.aip.org]

Technical Monograph: Structural Elucidation & Analytical Profiling of 1-(Butylamino)-3-phenoxy-2-propanol

[1][2]

Executive Summary & Chemical Identity

1-(Butylamino)-3-phenoxy-2-propanol (CAS: 3246-04-6) serves as a critical structural prototype in the aryloxypropanolamine class, the pharmacophore backbone for

-adrenergic antagonists (beta-blockers).[1][2] While clinical agents typically feature isopropyl (e.g., Propranolol) or tert-butyl (e.g., Timolol) substituents to maximize steric fit within the -receptor pocket, the n-butyl analog is frequently utilized in Structure-Activity Relationship (SAR) studies to evaluate steric tolerance and lipophilicity thresholds.[1][2]

This guide provides a definitive structural analysis, synthesizing spectroscopic data, synthetic logic, and fragmentation mechanisms to support researchers in the identification, synthesis, and quality control of this entity.

Physicochemical Profile

Property	Value
IUPAC Name	1-(butylamino)-3-phenoxypropan-2-ol
Molecular Formula
Molecular Weight	223.31 g/mol
CAS Registry	3246-04-6
Appearance	White to off-white solid (or viscous oil depending on purity/salt form)
pKa (Calculated)	~9.5 (Secondary amine)
LogP	~2.2
Chirality	One stereocenter at C2 (exists as ( )/( ) enantiomers)

Synthetic Pathway & Impurity Logic

The synthesis of 1-(Butylamino)-3-phenoxy-2-propanol follows the standard "Epoxide Route" characteristic of the aryloxypropanolamine class.[1][2] Understanding this pathway is essential for anticipating specific process-related impurities.[1][2]

Reaction Mechanism[1][2]

• O-Alkylation: Phenol reacts with epichlorohydrin (in excess) under basic conditions to form the intermediate 1,2-epoxy-3-phenoxypropane (Phenyl Glycidyl Ether).[1][2]

• Aminolysis: The epoxide undergoes nucleophilic ring-opening by n-butylamine.[1][2] The attack occurs predominantly at the less hindered terminal carbon (regioselective), yielding the secondary alcohol.

Impurity Profiling[2]

• Impurity A (Bis-alkylated amine): If the ratio of amine to epoxide is low, the product secondary amine can react with another equivalent of epoxide, forming a tertiary amine dimer.

• Impurity B (Unreacted Phenol): Residual starting material.

• Impurity C (Regioisomer): Attack at the internal carbon of the epoxide (rare due to steric hindrance but possible).

Synthesis Workflow Diagram

Figure 1: Synthetic pathway via the epoxide intermediate, highlighting the critical ring-opening step and potential dimer formation.[1][2]

Spectroscopic Characterization Strategy

Accurate structural confirmation requires a multi-modal approach. The following data is synthesized from standard values for the aryloxypropanolamine motif.

Infrared Spectroscopy (FT-IR)

The IR spectrum provides rapid confirmation of the three key functional domains: the aromatic ether, the secondary alcohol, and the secondary amine.

Functional Group	Wavenumber ( )	Assignment Note
O-H Stretch	3300–3450 (Broad)	Hydrogen-bonded hydroxyl group on the propyl chain.[1][2]
N-H Stretch	~3300 (Weak/Shoulder)	Often obscured by the OH band; secondary amine.
C-H (Aliphatic)	2850–2960	Methyl/Methylene stretches of the n-butyl chain.
C=C (Aromatic)	1580–1600	Skeletal vibrations of the phenoxy ring.
C-O-C (Ether)	1230–1250	Strong antisymmetric stretch of the aryl alkyl ether.
C-N Stretch	1100–1120	Aliphatic amine C-N bond.

Nuclear Magnetic Resonance (NMR)

Assignments are based on the numbering scheme:

.[1][2]

H NMR (400 MHz, )

• 6.9 – 7.3 ppm (m, 5H): Aromatic protons. The ortho/para protons typically appear upfield relative to meta protons due to the electron-donating alkoxy group.[1][2]
• 4.0 – 4.1 ppm (m, 1H): H2 (Methine proton at the chiral center). Deshielded by the adjacent oxygen.
• 3.9 – 4.0 ppm (d/m, 2H): H3 (Methylene adjacent to phenoxy). Distinct ABX system often observed.
• 2.7 – 2.9 ppm (dd, 2H): H1 (Methylene adjacent to amine).
• 2.6 – 2.7 ppm (t, 2H): H1' (Methylene of butyl group attached to nitrogen).
• 1.4 – 1.5 ppm (m, 2H): H2' (Butyl chain methylene).
• 1.3 – 1.4 ppm (m, 2H): H3' (Butyl chain methylene).
• 0.92 ppm (t, 3H): H4' (Terminal methyl). Critical differentiator: A triplet confirms n-butyl; a singlet would indicate tert-butyl.[1][2]

C NMR ( )

• Aromatic Carbons: ~158.5 (ipso), 129.5 (meta), 121.0 (para), 114.5 (ortho).

• C2 (CH-OH): ~68.5 ppm.[1][2]

• C3 (

  ): ~70.5 ppm.[1][2]

• C1 (

  ): ~51.5 ppm.[1][2]

• C1' (Butyl

  ): ~49.5 ppm.[1][2]

• Butyl Chain: ~32.0, ~20.3, ~13.9 ppm.

Mass Spectrometry (Fragmentation Logic)

In Electron Impact (EI) MS, aryloxypropanolamines exhibit a characteristic fragmentation pattern driven by

-cleavage relative to the nitrogen atom.

• Molecular Ion (

  ): m/z 223 (often weak).

• Base Peak (

  -cleavage): Cleavage of the bond.[1][2][3]

  • Fragment:

  • m/z: 86 . This is the diagnostic peak for the n-butylamine side chain.[1][2]

• Phenoxy Fragment: Cleavage at the ether linkage.

  • Fragment:

    (Tropylium-like) or Phenol radical cation ( 94).[1][2]

• McLafferty Rearrangement: Possible within the butyl chain, though

  -cleavage dominates.[1]

Figure 2: Primary fragmentation pathways in EI-MS.[1][2] The m/z 86 peak is the specific fingerprint for the n-butylaminomethyl moiety.[1][2]

Experimental Protocols

Synthesis of 1-(Butylamino)-3-phenoxy-2-propanol

Note: This protocol assumes the use of Phenyl Glycidyl Ether (PGE) as the starting material for higher purity.[1][2]

Reagents:

• Phenyl Glycidyl Ether (15.0 g, 100 mmol)

• n-Butylamine (14.6 g, 200 mmol) [2.0 eq to minimize dimerization]

• Ethanol or Isopropanol (50 mL)

Procedure:

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Addition: Dissolve Phenyl Glycidyl Ether in ethanol. Add n-butylamine dropwise over 15 minutes at room temperature.[1][2]

• Reaction: Heat the mixture to mild reflux (

  ) for 4–6 hours. Monitor consumption of epoxide by TLC (Mobile phase: CHCl3:MeOH 9:1; Epoxide ~0.8, Product ~0.3).

• Work-up: Remove the solvent and excess butylamine under reduced pressure (rotary evaporator).

• Purification: The crude oil will solidify upon standing or cooling. Recrystallize from hexane/ethyl acetate (or convert to HCl salt by adding ethanolic HCl and precipitating with ether) to remove any bis-alkylated impurity.[1][2]

• Yield: Expected yield ~85-90%.

Analytical Validation (HPLC Method)

To verify purity and quantify potential impurities.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 5

  m).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 10% B to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV at 270 nm (Phenoxy absorption maximum).

• Retention Time Logic:

  • n-Butylamine (Dead volume, not retained).[1][2]

  • Product (Mid-elution due to amine polarity + lipophilic tail).

  • Bis-alkylated impurity (Late elution, significantly more lipophilic).[1][2]

References

• PubChem. (n.d.).[4] 1-(Butylamino)-3-phenoxypropan-2-ol (Compound Summary). National Library of Medicine. Retrieved from [Link]

• Jenner, P., & Testa, B. (1973). The influence of stereochemical factors on drug disposition. Drug Metabolism Reviews, 2(2), 117-184. (Contextual grounding for aryloxypropanolamine stereochemistry).
• Smith, R. L., et al. (1979). Synthesis and beta-adrenergic blocking activity of a series of binary (aryloxy)propanolamines. Journal of Medicinal Chemistry. (Foundational synthesis methods for this class).

• NIST Chemistry WebBook. (n.d.). Mass spectra of aryloxypropanolamines. National Institute of Standards and Technology. Retrieved from [Link]

Sources

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• 3. mdpi.com [mdpi.com]
• 4. 1-(Butylamino)-3-phenoxypropan-2-ol | C13H21NO2 | CID 137867 - PubChem [pubchem.ncbi.nlm.nih.gov]

1-(Butylamino)-3-phenoxypropan-2-ol: Physicochemical Profiling and Kinetic Modeling Applications

Executive Summary

1-(Butylamino)-3-phenoxypropan-2-ol is a versatile synthetic intermediate and analytical model compound characterized by the molecular formula C13H21NO2[1]. While its structural topology—an aryloxypropanolamine—places it within the chemical family of beta-adrenergic receptor antagonists (beta-blockers), its primary utility in contemporary chemical research lies in polymer science. Specifically, it is the direct product of the reaction between phenyl glycidyl ether (PGE) and n-butylamine, serving as a critical kinetic model for understanding the cross-linking mechanisms, thermodynamics, and autocatalytic behaviors of commercial epoxide resins[2].

This technical guide synthesizes the thermodynamic properties of 1-(butylamino)-3-phenoxypropan-2-ol and details the self-validating analytical protocols used to leverage this compound in advanced kinetic modeling.

Molecular Identity and Physicochemical Properties

Understanding the baseline physicochemical and thermodynamic properties of 1-(butylamino)-3-phenoxypropan-2-ol is essential for accurate analytical modeling, particularly when calculating phase transitions or designing high-temperature polymerization environments.

Table 1: Core Chemical Identifiers

Property	Value
IUPAC Name	1-(butylamino)-3-phenoxypropan-2-ol
Molecular Formula	C13H21NO2
Molecular Weight	223.31 g/mol
Exact Mass	223.1572 Da
CAS Registry Number	3246-04-6
PubChem CID	137867

Table 2: Thermodynamic & Phase Transition Parameters

For high-temperature applications and vapor-phase modeling, the compound's sublimation and vapor pressure behaviors are defined by specific thermodynamic constants. The Antoine equation parameters below describe the solid-gas phase transition[3].

Parameter	Value	Conditions / Range
Enthalpy of Sublimation ( )	133.9 kJ/mol	at 335.5 K
Antoine Constant A	17.02247	Solid-Gas Phase
Antoine Constant B	6997.629	322 K – 338 K
Antoine Constant C	0.000	322 K – 338 K

Data supported by phase transition enthalpy measurements from AIP Publishing[4] and tabulated Antoine constants[3],[5].

Reaction Kinetics: The PGE-Butylamine Model System

In polymer chemistry, the curing of difunctional epoxy resins with polyamines is highly complex, rapidly forming insoluble, intractable cross-linked networks. To study the fundamental reaction kinetics without the interference of gelation and vitrification, researchers utilize a monofunctional model system: the reaction of phenyl glycidyl ether (PGE) with n-butylamine to form 1-(butylamino)-3-phenoxypropan-2-ol[2],[6].

Mechanistic Pathway & Autocatalysis

The reaction proceeds via a nucleophilic attack of the primary amine on the epoxide ring. This ring-opening yields a secondary amine and a newly formed hydroxyl (-OH) group. Crucially, this hydroxyl group acts as a hydrogen-bond donor, autocatalyzing subsequent epoxide ring-opening reactions[6].

Figure 1: Reaction pathway of PGE and n-butylamine modeling epoxy cross-linking kinetics.

Experimental Methodologies

To accurately extract the primary (

) and secondary ( ) reaction rate constants, two orthogonal, self-validating protocols are employed.

Protocol 1: Isothermal Differential Scanning Calorimetry (DSC)

Causality & Validation: DSC is selected because it provides continuous, real-time data acquisition of the exothermic ring-opening reaction without perturbing the chemical system. The protocol is self-validating: the integrated area under the

curve must yield a constant total heat of reaction ( kcal/mol) regardless of the isothermal temperature chosen[6].

• Stoichiometric Formulation: Weigh a 2:1 molar ratio of PGE to n-butylamine. This excess of epoxide ensures that both the primary amine (

  ) and the resulting secondary amine ( ) react fully, allowing for the observation of the complete kinetic profile.

• Hermetic Encapsulation: Rapidly transfer the mixture into aluminum DSC pans and seal hermetically. Causality: n-Butylamine is highly volatile (b.p. 78 °C); hermetic sealing prevents endothermic vaporization artifacts from skewing the exothermic reaction data.

• Isothermal Execution: Introduce the sample into the DSC pre-equilibrated to the target isothermal temperature (e.g., 50 °C, 60 °C, or 70 °C).

• Kinetic Deconvolution: Record the exothermic heat flow (

  ) until the baseline stabilizes. Integrate the curve to confirm the total . Apply a Kamal-Sourour autocatalytic kinetic model to extract and .

Protocol 2: Carbon-13 NMR Monitoring of Amine Depletion

Causality & Validation: While DSC provides global thermodynamic data,

C NMR is employed to independently measure the specific consumption rates of primary versus secondary amine hydrogens[7]. This directly resolves the ratio without relying on thermal assumptions.

• Solvent Selection: Dissolve the reactants in deuterated dimethyl sulfoxide (DMSO-d6). Causality: DMSO prevents the reaction from proceeding too rapidly at room temperature while providing a stable lock signal for the NMR spectrometer.

• Spectral Acquisition: Acquire

  C NMR spectra at precise time intervals (e.g., every 5 minutes) at a controlled temperature (e.g., 60 °C).

• Signal Integration: Track the disappearance of the

  -carbon peak of the primary amine and the appearance/subsequent disappearance of the -carbon peak of the secondary amine in 1-(butylamino)-3-phenoxypropan-2-ol. The ratio of these integration rates directly yields the ratio[7].

Pharmacological Context: Aryloxypropanolamines

Beyond polymer kinetics, 1-(butylamino)-3-phenoxypropan-2-ol holds significance in medicinal chemistry. It shares the core aryloxypropanolamine structural motif common to many beta-adrenergic receptor antagonists (e.g., propranolol, metoprolol).

The molecule features a lipophilic aromatic ring (phenoxy group), a hydroxylated chiral center at the

-carbon, and a secondary amine terminating in a bulky aliphatic substituent (butyl group). In structure-activity relationship (SAR) studies, the bulky butyl group provides steric bulk that typically enhances affinity for -receptors over -receptors, making this specific compound a valuable baseline structure for synthesizing novel cardioprotective or anti-hypertensive derivatives.

References

• National Center for Biotechnology Information. "1-(Butylamino)-3-phenoxypropan-2-ol | C13H21NO2 | CID 137867." PubChem, NIH. 1

• "Antoine's Constants - Nitrogen." Scribd. 3

• Acree, W., & Chickos, J. S. "Phase Transition Enthalpy Measurements of Organic and Organometallic Compounds and Ionic Liquids. Sublimation, Vaporization, and Fusion Enthalpies." AIP Publishing. 4

• "The Reaction Kinetics of Phenyl Glycidyl Ether with 2,5-Dimethyl-2,5-Hexanediamine." Defense Technical Information Center (DTIC). 7

• Barton, J. M. "Monitoring the Cross-Linking of Epoxide Resins by Thermoanalytical Techniques." SciSpace.2

• "Kinetics of the reaction between monoethanolamine and diglycidyl ether of diphenylolpropane." ResearchGate. 6

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• 7. apps.dtic.mil [apps.dtic.mil]

Technical Guide: Solubility Profile & Thermodynamic Analysis of 1-(Butylamino)-3-phenoxypropan-2-ol

The following technical guide details the solubility profile, thermodynamic behavior, and experimental characterization of 1-(butylamino)-3-phenoxypropan-2-ol .

Executive Summary

1-(Butylamino)-3-phenoxypropan-2-ol (CAS: 3246-04-6) is a critical intermediate in the synthesis of aryloxypropanolamine

-adrenergic receptor antagonists (beta-blockers). Its structure—comprising a lipophilic phenoxy tail, a secondary hydroxyl group, and a butylamine moiety—dictates a complex solubility profile governed by hydrogen bonding and van der Waals forces.

This guide provides a comprehensive framework for understanding its thermodynamic solubility. While specific datasets for the n-butyl variant are rare in open literature, this guide synthesizes predictive models based on its structural analog Propranolol (1-isopropylamino-3-(1-naphthyloxy)-2-propanol) and defines the standard protocols for experimental validation.

Part 1: Physicochemical Identity & Structural Basis

The solubility of 1-(butylamino)-3-phenoxypropan-2-ol is driven by the competition between its polar "head" (amine/alcohol) and non-polar "tail" (phenoxy/butyl).

Property	Specification	Mechanistic Implication
Chemical Name	1-(butylamino)-3-phenoxypropan-2-ol	Core scaffold for -blockers.
CAS Number	3246-04-6	Unique identifier for the n-butyl isomer.
Molecular Weight	~223.31 g/mol	Moderate size facilitates dissolution in small-molecule solvents.
H-Bond Donors	2 (–OH, –NH–)	High affinity for protic solvents (Alcohols).
H-Bond Acceptors	3 (–O–, –OH, –NH–)	Interaction with water and polar aprotic solvents.
Lipophilicity (LogP)	~2.2 (Predicted)	Preferential solubility in organic solvents over water.

Part 2: Thermodynamic Solubility Landscape

Predicted Solubility Trends

Based on the thermodynamic behavior of the structural analog Propranolol (see References), the solubility of 1-(butylamino)-3-phenoxypropan-2-ol follows a distinct polarity-dependent hierarchy.

Table 1: Predicted Solubility Hierarchy in Pure Solvents

Solvent Class	Representative Solvents	Solubility Prediction	Thermodynamic Driver
Short-Chain Alcohols	Methanol, Ethanol, Isopropanol	High	Strong H-bond donor/acceptor matching; entropy-driven mixing.
Polar Aprotic	DMSO, DMF, NMP	Very High	Dipole-dipole interactions disrupt crystal lattice energy effectively.
Esters & Ketones	Ethyl Acetate, Acetone	Moderate	Good solvation of the organic backbone; weaker H-bonding than alcohols.
Chlorinated	Chloroform, DCM	Moderate-High	Favorable dispersion forces with the phenoxy ring.
Water	Water (pH 7.0)	Low	Hydrophobic effect of the phenoxy/butyl groups dominates; solubility increases at pH < 9 (protonation).
Alkanes	Hexane, Heptane	Very Low	Lack of polar interactions to overcome crystal lattice energy.

Temperature Dependence

Dissolution is an endothermic process (

). Solubility ( ) increases non-linearly with temperature ( ), following the empirical Modified Apelblat Equation :

• A, B, C: Empirical model parameters determined experimentally.

• Implication: A cooling crystallization process is highly effective for purification, as solubility drops sharply with decreasing temperature.

Part 3: Experimental Protocols (Standard of Procedure)

To generate definitive solubility data, two primary methods are recognized for their accuracy and reproducibility.

Laser Monitoring Observation Technique (Dynamic Method)

This method eliminates sampling errors and is ideal for constructing temperature-dependent solubility curves (polythermal method).

Workflow Visualization:

Figure 1: Dynamic Laser Monitoring workflow for determining saturation temperature.

Protocol Steps:

• Preparation: Weigh a precise mass of 1-(butylamino)-3-phenoxypropan-2-ol into a jacketed glass vessel.

• Solvent Addition: Add a known mass of solvent.

• Equilibration: Stir continuously while maintaining a starting temperature where the solute is undissolved (suspension).

• Laser Setup: Direct a laser beam (e.g., He-Ne, 632.8 nm) through the vessel to a photodetector.

• Ramping: Slowly increase temperature (rate < 0.2 K/min) to ensure quasi-equilibrium.

• Detection: Record the temperature at which laser transmission intensity maximizes (indicating complete dissolution).

• Repetition: Repeat with varying solute/solvent ratios to map the full curve.

Static Shake-Flask Method (Isothermal)

Best for validating specific data points or when laser equipment is unavailable.

• Saturation: Add excess solid to the solvent in a sealed flask.

• Equilibration: Shake at constant temperature (e.g., 298.15 K) for 24–48 hours.

• Settling: Allow solids to settle (or centrifuge at isothermal conditions).

• Sampling: Withdraw supernatant using a syringe filter (0.45 µm, pre-heated).

• Analysis: Quantify concentration via HPLC (UV detection at ~270 nm for phenoxy group) or gravimetric analysis (evaporation).

Part 4: Thermodynamic Modeling & Analysis

Experimental data must be correlated using thermodynamic models to calculate the enthalpy (

) and entropy ( ) of solution.

Table 2: Mathematical Models for Solubility Correlation

Model Name	Equation	Application
Van't Hoff		Linear approximation for narrow temperature ranges.
Modified Apelblat		High accuracy for non-ideal solutions; accounts for .
(Buchowski)		Useful for solid-liquid equilibrium involving melting point ( ).

Thermodynamic Cycle Visualization:

Figure 2: Thermodynamic cycle relating fusion and mixing properties to total solubility.

Part 5: Process Application (Crystallization)

For purification or isolation of 1-(butylamino)-3-phenoxypropan-2-ol:

• Solvent Selection: Use Ethanol or Isopropanol for high solubility at high T and moderate solubility at low T.

• Anti-Solvent: Use Water or Hexane .

  • Protocol: Dissolve crude compound in warm Ethanol. Slowly add Water (anti-solvent) to induce supersaturation.

• Cooling Profile: A linear cooling ramp (e.g., 0.5 K/min) is recommended to grow large, pure crystals and avoid oiling out, a common issue with amino-alcohols.

References

• Propranolol Solubility (Analog Data)

  • Manzurola, E., & Apelblat, A. (2002). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K. Journal of Chemical & Engineering Data, 47(6), 1345–1348. (Methodology Reference).
  • Sotomayor, R. G., et al. (2010). Solubility of Propranolol Hydrochloride in Ethanol + Water Mixtures at Various Temperatures. Latin American Journal of Pharmacy, 29(5), 844-848.

  • Source:

• Methodology (Apelblat & Laser Monitoring)

  • Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K. Journal of Chemical Thermodynamics, 31(1), 85-91.

  • Source:

• Compound Data (Physicochemical)

  • PubChem Compound Summary for CID 7695 (Related Analog: 1-(Isopropylamino)-3-phenoxypropan-2-ol).

  • Source:

1-(Butylamino)-3-phenoxypropan-2-ol safety data sheet (SDS)

Safety, Synthesis, and Pharmacological Relevance in Drug Development

Introduction & Chemical Significance

1-(Butylamino)-3-phenoxypropan-2-ol (CAS: 3246-04-6) represents a foundational scaffold in the medicinal chemistry of

-adrenergic receptor antagonists (beta-blockers). Structurally, it belongs to the aryloxypropanolamine class, a chemical family that includes essential cardiovascular drugs such as Propranolol and Atenolol.

While the tert-butyl analog (e.g., related to molecules like Bamethan or Tulobuterol) is often more pharmacologically potent due to steric fit within the

-receptor pocket, the n-butyl variant discussed here serves as a critical model compound for Structure-Activity Relationship (SAR) studies. It is frequently used to evaluate the impact of alkyl chain linearity on lipophilicity (LogP) and receptor binding affinity.

This guide synthesizes safety protocols, synthesis methodologies, and handling procedures, designed for researchers optimizing lead compounds or managing intermediate libraries.

Chemical Characterization & Properties[1][2][3][4][5][6]

Table 1: Physicochemical Profile

Property	Data	Source
CAS Number	3246-04-6	[PubChem, 2025]
IUPAC Name	1-(butylamino)-3-phenoxypropan-2-ol	[NIH, 2025]
Molecular Formula		[PubChem, 2025]
Molecular Weight	223.31 g/mol	[PubChem, 2025]
SMILES	CCCCNCC(O)COc1ccccc1	[PubChem, 2025]
LogP (XLogP3)	2.2 (Lipophilic, membrane permeable)	[PubChem, 2025]
pKa (Predicted)	~9.5 (Secondary amine)	[EPA CompTox, 2025]
Physical State	Viscous liquid or low-melting solid (depending on purity)	[Sigma-Aldrich, 2025]
Solubility	Soluble in Ethanol, DMSO, dilute acid; Low solubility in water (neutral pH)	[Fisher Sci, 2025]

Hazard Identification & Safety Assessment (GHS)

As a secondary amine linked to a phenolic ether, this compound exhibits properties of a base and a mild irritant. The following classification aligns with OSHA HCS 29 CFR 1910.1200 and EU CLP regulations.

Signal Word: WARNING

Hazard Statements:

• H315: Causes skin irritation.[1][2][3]

• H319: Causes serious eye irritation.[1][2][3][4][5]

• H335: May cause respiratory irritation.[2][3]

• H302: Harmful if swallowed (Class inference for amino-alcohols).

Precautionary Protocols:

• P261: Avoid breathing mist/vapors.[3][4][5] (Crucial during synthesis reflux).

• P280: Wear nitrile gloves (minimum 0.11mm thickness) and chemical safety goggles.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for 15 minutes.[3][4] Remove contact lenses.[1][2][3][4][5]

Toxicological Context: Unlike aromatic amines (often carcinogenic), aliphatic secondary amines like the butylamino group here generally present lower genotoxic risks but are potent irritants. The primary risk in research settings stems from residual alkylating agents (e.g., unreacted epoxides) from the synthesis process.

Synthesis & Reaction Monitoring

The Core Workflow: Epoxide Ring Opening The standard synthesis involves the nucleophilic attack of n-butylamine on Phenyl Glycidyl Ether (PGE). This reaction is regioselective, favoring the attack at the less hindered terminal carbon of the epoxide, yielding the secondary alcohol.

Experimental Protocol

• Reagents: Phenyl Glycidyl Ether (1.0 eq), n-Butylamine (1.2 - 1.5 eq), Ethanol or Isopropanol (Solvent).

• Setup: Flame-dried round-bottom flask with a reflux condenser and inert gas (Nitrogen/Argon) line.

• Procedure:

  • Dissolve Phenyl Glycidyl Ether in Ethanol (0.5 M concentration).

  • Add n-Butylamine dropwise at room temperature to prevent exotherm spikes.

  • Heat to reflux (

    ) for 4–6 hours.

  • Self-Validating Step: Monitor via TLC (Silica; 5% MeOH in DCM). The epoxide spot (high

    ) should disappear; the amine product (lower , stains with Ninhydrin) will appear.

• Workup: Concentrate under reduced pressure to remove excess butylamine (BP:

  ) and solvent.

• Purification: Recrystallization from hexane/ether (if solid) or conversion to HCl salt using ethereal HCl for easier handling.

Visualizing the Synthesis Pathway

The following diagram illustrates the reaction flow and critical control points.

Figure 1: Synthetic pathway from phenol precursor to final amino-alcohol, highlighting the critical intermediate Phenyl Glycidyl Ether.[6]

Safe Handling & Emergency Response

Handling this compound requires adherence to a "Self-Validating" safety workflow. This means the operator must actively verify the state of the material and the environment before and during use.

Storage Protocol

• Atmosphere: Hygroscopic (as HCl salt) and sensitive to oxidation (as free base). Store under Argon or Nitrogen.

• Temperature:

  (Refrigerated) recommended to prevent slow oxidation of the secondary amine.

• Segregation: Store away from strong oxidizing agents and acid chlorides.

Emergency Decision Logic

In the event of exposure or spill, immediate action is required.[2][4][5] The diagram below outlines the decision logic for laboratory personnel.

Figure 2: Emergency response decision tree for exposure or containment failure.

Pharmacological Context (Expert Insight)

Why this molecule? In drug development, 1-(butylamino)-3-phenoxypropan-2-ol is often synthesized not as a final drug, but as a molecular probe .

• Lipophilicity Tuning: The butyl chain adds significant hydrophobicity compared to a methyl or ethyl group, allowing researchers to probe the size of the hydrophobic pocket in the

  -adrenergic receptor.

• Metabolic Stability: The secondary amine is susceptible to oxidative deamination by Monoamine Oxidases (MAO). Modifying the butyl group (e.g., to tert-butyl) blocks this metabolism, increasing half-life. This compound serves as the "metabolically labile" baseline in stability assays.

Self-Validating Experiment: When testing this compound in biological assays, always run a parallel control with Propranolol . If the assay does not show high affinity for Propranolol (

), the data for the butylamino analog is invalid.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 137867, 1-(Butylamino)-3-phenoxypropan-2-ol. Retrieved from [Link][7]

• U.S. Environmental Protection Agency (2025). CompTox Chemicals Dashboard: 1-(Butylamino)-3-phenoxypropan-2-ol. Retrieved from [Link]

• Deranged Physiology (2025). Beta-blockers: Chemical structure and structure-function relationships. Retrieved from [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. aaronchem.com [aaronchem.com]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. CN103739571A - Synthesis method of phenyl glycidyl ether - Google Patents [patents.google.com]
• 7. 1-(Butylamino)-3-phenoxypropan-2-ol | C13H21NO2 | CID 137867 - PubChem [pubchem.ncbi.nlm.nih.gov]

Biological Activity of Butylamino-Phenoxypropanol Analogs: Mechanisms, Receptor Kinetics, and Experimental Workflows

Executive Summary

Butylamino-phenoxypropanol analogs represent a highly significant class of pharmacological agents, primarily recognized for their potent modulation of

-adrenergic receptors ( -ARs). As a cornerstone in cardiovascular and metabolic pharmacology, these compounds—ranging from classic non-selective -blockers like carteolol to novel -specific agonists—dictate critical physiological responses including vasodilation, cardioprotection, and lipolysis[1][2][3]. This technical guide provides an in-depth analysis of their molecular architecture, receptor kinetics, and the rigorous experimental workflows required to evaluate their biological activity.

Molecular Architecture & Structure-Activity Relationship (SAR)

The core pharmacophore of these analogs is the aryloxypropanolamine backbone. However, the substitution of a tert-butyl group on the terminal amine (forming the 3-tert-butylamino-2-hydroxypropoxy moiety) is the critical structural determinant for receptor affinity.

From a structural biology perspective, the steric bulk and high lipophilicity of the tert-butyl group are precisely what anchor the molecule within the hydrophobic binding pocket of the

-adrenergic receptor (a Class A G-Protein Coupled Receptor). This specific interaction not only dictates the high binding affinity but also drives the selectivity profile between , , and adrenoceptor subtypes[3]. The hydroxyl group on the propanolamine chain is equally vital, forming essential hydrogen bonds with specific aspartate and asparagine residues within the receptor's transmembrane helices.

Pharmacodynamics & Receptor Kinetics

Butylamino-phenoxypropanol analogs function primarily as competitive antagonists at

-adrenoceptors, though their pharmacological profiles are highly nuanced, often exhibiting Intrinsic Sympathomimetic Activity (ISA) or partial agonism depending on the target subtype.

• Receptor Subtype Nuances: A classic derivative containing the 3-tert-butylamino-2-hydroxypropoxy moiety is CGP 12177. It acts as a high-affinity competitive antagonist at

  and receptors, but paradoxically functions as a partial agonist at the receptor[4].

• Full Agonism & Novel Derivatives: Recent drug development has engineered derivatives like SWR-0334NA to act as full agonists at the human

  -adrenoceptor. Despite having a moderate binding affinity ( ), SWR-0334NA exhibits an of ~100% in functional assays, making it a target for anti-obesity and antidiabetes therapeutics[3].

• Cardioprotection & Vasodilation: Other derivatives, such as carteolol (OPC-1085) and tilisolol, have been developed to provide cardioprotection and lower blood pressure without inducing severe peripheral vasoconstriction, a common side effect of earlier non-selective agents[1][5]. Furthermore, compounds like PP-36 have demonstrated significant pre-ischemic cardioprotective effects against ischemia/reperfusion injury[6].

Fig 1. β-Adrenergic signaling cascade and competitive blockade by butylamino-phenoxypropanol analogs.

Experimental Workflows for Biological Evaluation

To rigorously evaluate the biological activity of these analogs, we rely on a two-tiered validation system: Radioligand Binding Assays (to determine affinity) and cAMP Accumulation Assays (to determine functional efficacy).

Protocol 1: Radioligand Binding Assay (Affinity & Selectivity)

Rationale: We utilize Chinese Hamster Ovary (CHO) cells stably expressing recombinant human

, , or adrenoceptors. CHO cells are selected because their null background prevents confounding signals from endogenous receptors[4]. We employ H-CGP 12177 as the radioligand; its high hydrophilicity ensures it selectively labels cell-surface receptors rather than becoming trapped in intracellular compartments, thereby providing a much cleaner signal-to-noise ratio than lipophilic ligands like H-dihydroalprenolol[4].

Fig 2. Step-by-step experimental workflow for radioligand binding assays determining receptor affinity.

Step-by-Step Methodology :

• Membrane Preparation : Harvest CHO cells and homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4) containing protease inhibitors. Centrifuge at 40,000 x g for 30 minutes at 4°C to isolate the membrane fraction.

• Assay Incubation : In a 96-well plate, combine 50 µg of membrane protein, 1 nM

  H-CGP 12177, and varying concentrations ( to M) of the test analog.

• Equilibration : Incubate the mixture at 37°C for 60 minutes to reach thermodynamic equilibrium.

• Termination & Filtration : Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethyleneimine (PEI). Causality note: PEI coats the glass fibers with positive charges, neutralizing them and drastically reducing the non-specific binding of lipophilic ligands to the filter matrix.

• Washing : Wash filters three times with 1 mL of ice-cold wash buffer to remove unbound radioligand.

• Quantification : Transfer filters to scintillation vials, add 3 mL of liquid scintillation cocktail, and quantify bound radioactivity using a liquid scintillation counter.

• Data Analysis : Calculate

  using non-linear regression. Convert to using the Cheng-Prusoff equation: .

Protocol 2: cAMP Accumulation Assay (Functional Efficacy)

Rationale: Binding affinity (

) does not equal functional efficacy. To determine if an analog possesses Intrinsic Sympathomimetic Activity (ISA) or acts as a full agonist (e.g., SWR-0334NA), we must measure downstream cAMP production[3].

Step-by-Step Methodology :

• Cell Seeding : Seed CHO cells expressing the target

  -AR into 24-well plates and culture until 80% confluent.

• Phosphodiesterase Inhibition : Pre-incubate cells with 1 mM IBMX (3-isobutyl-1-methylxanthine) for 20 minutes. Causality note: IBMX inhibits phosphodiesterase, preventing the enzymatic degradation of cAMP and allowing it to accumulate to detectable levels.

• Ligand Exposure : Add the test analog at varying concentrations. For antagonism assays, co-incubate with a fixed

  concentration of isoproterenol.

• Lysis & Detection : Lyse cells using 0.1 M HCl. Quantify intracellular cAMP using a competitive Enzyme-Linked Immunosorbent Assay (ELISA) or Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

Quantitative Data & Comparative Efficacy

The following table summarizes the pharmacological profiles and binding affinities of key butylamino-phenoxypropanol analogs and related reference compounds.

Compound	Primary Target	Pharmacological Profile	Binding Affinity / Efficacy	Reference
CGP 12177	, ,	Antagonist ( ), Partial Agonist ( )	= 109.2 nM ( )	[4]
SWR-0334NA		Full Agonist	= 6.11, = 100.26%	[3]
Carteolol	,	Non-selective Antagonist with ISA	High affinity	[1][2]
Tilisolol	,	Antagonist / Vasodilator	Decreases HR without vasoconstriction	[5]
PP-36	, ,	Non-selective Antagonist	( ) = 6.90	[6]

Conclusion & Future Directions

Butylamino-phenoxypropanol analogs remain a highly versatile and critical class of compounds in pharmacology. By manipulating the aryloxypropanolamine backbone, researchers can fine-tune the balance between competitive antagonism and partial/full agonism across

-adrenoceptor subtypes. Future drug development continues to leverage this scaffold, particularly in the design of highly selective -agonists for metabolic disorders and next-generation cardioprotective agents.

References

• Title: Binding and functional affinity of some newly synthesized phenethylamine and phenoxypropanolamine derivatives for their agonistic activity at recombinant human beta3-adrenoceptor. Source: PubMed.
• Title: The selectivity of β-adrenoceptor antagonists at the human β1, β2 and β3 adrenoceptors. Source: PMC.
• Title: Vasodilating effect of the new beta-blocker tilisolol hydrochloride in humans. Source: PubMed.
• Title: Cardioprotective and β-adrenoceptor antagonistic activity of a newly synthesized aryloxypropanolamine derivative PP-36. Source: Semantic Scholar.
• Title: Metabolic fate of carteolol hydrochloride[5-(3-tert-butylamino-2-hydroxypropoxy)-3,4-dihydrocarbostyril hydrochloride, OPC-1085], a new beta-blocker. Source: PubMed.
• Title: Synthesis of optically Active 5-(3-tert-Butylamino-2-hydroxypropoxy)-3, 4-dihydrocarbostyril Hydrochloride and Their β-Adrenergic Blocking Activities. Source: J-Stage.

Sources

• 1. [Metabolic fate of carteolol hydrochloride [5-(3-tert-butylamino-2-hydroxypropoxy)-3,4-dihydrocarbostyril hydrochloride, OPC-1085], a new beta-blocker. V. Identification of metabolites in rat, dog and human (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of optically Active 5-(3-tert-Butylamino-2-hydroxypropoxy)-3, 4-dihydrocarbostyril Hydrochloride and Their β-Adrenergic Blocking Activities [jstage.jst.go.jp]
• 3. Binding and functional affinity of some newly synthesized phenethylamine and phenoxypropanolamine derivatives for their agonistic activity at recombinant human beta3-adrenoceptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The selectivity of β-adrenoceptor antagonists at the human β1, β2 and β3 adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vasodilating effect of the new beta-blocker tilisolol hydrochloride in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Application Note: Protocol for Reaction of Butylamine with 1,2-Epoxy-3-Phenoxypropane

Executive Summary

This application note details the optimized protocol for the synthesis of 1-(butylamino)-3-phenoxypropan-2-ol (CAS: 3246-04-6) via the nucleophilic ring-opening of 1,2-epoxy-3-phenoxypropane (Phenyl Glycidyl Ether, PGE) with n-butylamine .

This reaction serves as a critical model system for two major industrial applications:

• Pharmaceuticals: It represents the core "aryloxypropanolamine" scaffold found in beta-adrenergic blockers (e.g., Propranolol).

• Polymer Science: It mimics the curing mechanism of epoxy resins with amine hardeners, allowing for kinetic profiling of cross-linking networks.

Key Technical Insight: The primary challenge in this synthesis is controlling regioselectivity (attack at the terminal carbon) and chemoselectivity (preventing the secondary amine product from reacting with a second epoxide molecule to form a tertiary amine). This protocol utilizes a stoichiometric excess of amine to enforce mono-alkylation.

Scientific Foundation & Mechanism

Reaction Mechanism ( Aminolysis)

The reaction proceeds via a nucleophilic substitution (

) mechanism. The nitrogen lone pair of the primary amine attacks the less sterically hindered terminal carbon ( ) of the epoxide ring.

• Regioselectivity: Under neutral or basic conditions, steric factors dominate, favoring attack at the primary carbon over the secondary carbon.

• Kinetics: The reaction is often autocatalytic . The hydroxyl group generated in the product (or present in protic solvents) hydrogen-bonds with the epoxide oxygen, increasing polarization and facilitating ring opening.

Pathway Diagram

The following diagram illustrates the reaction pathway and the competing side reaction (bis-alkylation) that this protocol aims to suppress.

Experimental Protocol

Reagents & Equipment

Reagent	MW ( g/mol )	Density (g/mL)	Equiv.	Role
Phenyl Glycidyl Ether (PGE)	150.17	1.11	1.0	Electrophile
n-Butylamine	73.14	0.74	3.0 - 5.0	Nucleophile (Excess)
Ethanol (Optional)	46.07	0.79	Solvent	Protic Catalyst/Solvent

Equipment:

• Three-neck round-bottom flask (100 mL or 250 mL).

• Reflux condenser with inert gas inlet (

  or Ar).

• Pressure-equalizing addition funnel.

• Magnetic stir bar and temperature probe.

• Rotary evaporator for workup.

Step-by-Step Methodology

Phase 1: Setup and Addition

• Charge the Flask: Add n-butylamine (excess, 3-5 equivalents) to the reaction flask.

  • Why: The large excess ensures that any reacting epoxide molecule encounters a primary amine rather than a product secondary amine, suppressing bis-alkylation.

• Solvent (Optional): If viscosity is a concern or milder temperatures are desired, add ethanol (2-3 volumes relative to epoxide). However, running neat (solvent-free) is efficient due to the high volatility of butylamine, which acts as both reactant and solvent.

• Temperature Control: Heat the amine to 60°C under gentle stirring.

• Controlled Addition: Load Phenyl Glycidyl Ether (1.0 equiv) into the addition funnel. Add dropwise over 30-45 minutes .

  • Caution: The reaction is exothermic. Monitor internal temperature and adjust addition rate to maintain

    (butylamine boiling point is ~78°C).

Phase 2: Reaction and Monitoring

• Reflux: Once addition is complete, raise the temperature to a gentle reflux (~78-80°C) if running neat, or appropriate reflux temp for the solvent.

• Duration: Stir for 2–4 hours .

• Monitoring: Monitor consumption of PGE via TLC (Silica gel, Hexane:EtOAc 3:1) or GC-MS. PGE spots (

  ) should disappear; product spot ( , stains with Ninhydrin) will appear.

Phase 3: Workup and Purification

• Stripping Excess Amine: Cool the mixture to room temperature. Transfer to a rotary evaporator.

• Evaporation: Remove unreacted n-butylamine under reduced pressure.

  • Note: n-Butylamine is volatile. Use a trap to protect the pump.

• Purification:

  • Crude State: The residue is typically a viscous, pale-yellow oil.

  • Distillation: For high purity, perform vacuum distillation (Kugelrohr or short path).

    • Expected BP: High (>150°C at high vacuum).

  • Alternative (Solidification): Upon standing in the cold or triturating with cold hexane, the oil may crystallize (low melting solid). If solid, recrystallize from hexane/ether.

Characterization Data

The target product, 1-(butylamino)-3-phenoxypropan-2-ol , should exhibit the following spectral characteristics.

NMR Spectroscopy (Predicted in )

Nuclei	Shift ( , ppm)	Multiplicity	Integration	Assignment
Aromatic	7.25 - 7.30	Multiplet	2H	Phenyl (meta)
Aromatic	6.90 - 7.00	Multiplet	3H	Phenyl (ortho/para)
Methine	4.05 - 4.15	Multiplet	1H
Methylene	3.95 - 4.05	Doublet/DD	2H
Methylene	2.75 - 2.90	Multiplet	2H
Methylene	2.60 - 2.70	Triplet	2H
Alkyl	1.45 - 1.55	Multiplet	2H	Butyl
Alkyl	1.30 - 1.40	Multiplet	2H	Butyl
Methyl	0.90 - 0.95	Triplet	3H	Terminal

Infrared (IR) Spectroscopy[1]

• 3300 - 3400 cm⁻¹: Broad band, O-H stretch and N-H stretch (secondary amine).

• 1600, 1585, 1495 cm⁻¹: Aromatic ring skeletal vibrations.

• 1245 cm⁻¹: Aryl alkyl ether (

  ) asymmetric stretch.

• 1040 cm⁻¹: Alcohol

  stretch.

Workflow Visualization

The following diagram outlines the operational workflow from setup to analysis.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete reaction or loss during workup.	Increase reaction time; ensure vacuum trap is cold enough to catch amine but not product.
Bis-alkylation (Impurity)	Insufficient amine excess.	Increase butylamine ratio to 5:1 or 10:1. Add epoxide slower.
Dark Coloration	Oxidation of amine or phenol ether.	Ensure inert atmosphere ( ) is maintained. Use fresh amine.
Solidification Failure	Product is an oil (common).	Product may be a viscous oil. Dry thoroughly under high vacuum. If solid is required, convert to HCl salt using ethereal HCl.

Safety Considerations

• Phenyl Glycidyl Ether: Potential carcinogen and skin sensitizer. Handle in a fume hood with nitrile gloves.

• Butylamine: Corrosive, flammable, and toxic. Causes severe skin burns and eye damage.

• Exotherm: The ring-opening reaction releases heat. Uncontrolled addition can lead to a runaway reaction, especially on larger scales.

References

• PubChem. 1-(butylamino)-3-phenoxypropan-2-ol (Compound Summary). National Library of Medicine. Available at: [Link]

• Shechter, L., Wynstra, J., & Kurkjy, R. P. (1956). Glycidyl Ether Reactions with Amines.[1] Industrial & Engineering Chemistry. (Foundational text on epoxide-amine kinetics).

• Clayden, J., Greeves, N., & Warren, S.Organic Chemistry. (Standard reference for regioselectivity in epoxide ring opening).

Sources

• 1. researchgate.net [researchgate.net]

Preparation of enantiomerically pure 1-(butylamino)-3-phenoxypropan-2-ol

Application Note: High-Fidelity Synthesis and Purification of Enantiopure 1-(butylamino)-3-phenoxypropan-2-ol

Executive Summary

This Application Note details the optimized protocols for the preparation of enantiomerically pure 1-(butylamino)-3-phenoxypropan-2-ol , a structural homolog of the beta-blocker class (e.g., propranolol). While direct chemical synthesis from chiral pool precursors (e.g., (S)-epichlorohydrin) is possible, it is often cost-prohibitive for large-scale screening.

This guide prioritizes a Chemoenzymatic Approach , combining a robust bulk chemical synthesis of the racemate with a high-selectivity Lipase-catalyzed Kinetic Resolution (LKR). This hybrid workflow offers the highest balance of cost-efficiency, scalability, and optical purity (>99% ee).

Strategic Workflow Visualization

The following diagram illustrates the integrated workflow, moving from bulk raw materials to enantiopure isolates.

Figure 1: Chemoenzymatic workflow for the production of (S)- and (R)-1-(butylamino)-3-phenoxypropan-2-ol.

Part A: Chemical Synthesis of the Racemate

Objective: Efficient regioselective ring opening of phenyl glycidyl ether.

Mechanism & Rationale

The reaction proceeds via nucleophilic attack of the primary amine (n-butylamine) on the less hindered terminal carbon of the epoxide ring.

• Why Solvent-Free? While alcohols are common solvents, they can compete as nucleophiles. A solvent-free (neat) approach or the use of a non-nucleophilic solvent (Toluene) maximizes yield and reaction rate.

• Regioselectivity: Attack at the terminal carbon is favored electronically and sterically, yielding the secondary alcohol.

Protocol 1: Bulk Synthesis

Reagents:

• Phenyl glycidyl ether (PGE): 15.0 g (100 mmol)

• n-Butylamine: 8.8 g (120 mmol, 1.2 eq)

• Isopropanol (IPA): Recrystallization solvent

Step-by-Step:

• Setup: Charge PGE (15.0 g) into a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Addition: Add n-butylamine dropwise over 10 minutes at room temperature. Caution: Exothermic reaction.

• Reaction: Heat the mixture to 60°C for 1 hour, then raise to 80°C (reflux) for 2 hours.

  • Checkpoint: Monitor by TLC (Mobile phase: CHCl3/MeOH 9:1). Disappearance of PGE (high R_f) indicates completion.

• Workup: Remove excess n-butylamine under reduced pressure (rotary evaporator).

• Purification (Crucial): The crude oil will solidify upon cooling. Recrystallize from minimal hot Isopropanol or Hexane/Ethyl Acetate (4:1) to remove any bis-alkylated byproducts.

• Yield: Expect ~20-21 g (90-95%) of white crystalline solid.

Part B: Enzymatic Kinetic Resolution (EKR)

Objective: Optical purification using Candida antarctica Lipase B (CAL-B).

Mechanism & Rationale

Lipases exhibit stereoselectivity toward secondary alcohols. CAL-B typically follows "Kazlauskas' Rule," preferentially acylating the (R)-enantiomer of secondary alcohols, leaving the (S)-enantiomer as the unreacted alcohol.

• Irreversible Acyl Donor: We utilize Vinyl Acetate . The byproduct is vinyl alcohol, which tautomerizes to acetaldehyde, driving the equilibrium permanently toward the product.

• Solvent Choice: MTBE (Methyl tert-butyl ether) or Toluene are preferred. Hydrophobic solvents preserve the enzyme's "lid" structure and activity better than polar solvents like DMF.

Protocol 2: Kinetic Resolution

Reagents:

• Racemic 1-(butylamino)-3-phenoxypropan-2-ol: 2.23 g (10 mmol)

• Novozyme 435 (Immobilized CAL-B): 200 mg (10% w/w)

• Vinyl Acetate: 2.58 g (30 mmol, 3 eq)

• MTBE: 50 mL

• Molecular Sieves (4Å): Activated (to ensure dry conditions)

Step-by-Step:

• Preparation: Dissolve the racemic alcohol in MTBE (50 mL) in an Erlenmeyer flask. Add activated molecular sieves.

• Initiation: Add Vinyl Acetate and Novozyme 435.

• Incubation: Place in an orbital shaker at 30°C, 200 rpm.

• Monitoring (The Critical Step):

  • Sample 50 µL every 2 hours.

  • Analyze via Chiral HPLC (see Section 5).[1]

  • Stop Condition: Terminate reaction when conversion reaches exactly 50% (theoretical maximum yield for resolution). This typically takes 24–48 hours depending on enzyme activity.

• Termination: Filter off the enzyme and sieves. Wash the solids with MTBE.

• Separation:

  • Evaporate the solvent.

  • Column Chromatography: Silica gel.

    • Eluent A (For Acetate): Hexane/EtOAc (8:2). The (R)-acetate elutes first.

    • Eluent B (For Alcohol): EtOAc/MeOH (9:1). The (S)-alcohol elutes second.

Data Summary: Expected Results

Fraction	Compound	Yield (%)	ee (%)
Fraction 1	(R)-Acetate	45-48%	>98%

| Fraction 2 | (S)-Alcohol | 42-45% | >99% |[2]

Analytical Validation (Quality Control)

Method: Chiral High-Performance Liquid Chromatography (HPLC).[1][3][4] Rationale: Direct separation of enantiomers on polysaccharide-based stationary phases is the industry standard for beta-blocker analogs.

HPLC Conditions:

• Column: Chiralcel OD-H or Chiralpak AD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

  • Note: Diethylamine (DEA) is mandatory to suppress peak tailing caused by the basic secondary amine.

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV at 220 nm (Amide absorption) and 270 nm (Phenyl absorption).

• Temperature: 25°C.

Elution Order (Typical for OD-H):

• (S)-1-(butylamino)-3-phenoxypropan-2-ol (First eluting)

• (R)-1-(butylamino)-3-phenoxypropan-2-ol (Second eluting) (Note: Always verify elution order with a known standard or optical rotation).

References

• Ghanem, A. (2007).[5] Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched β-Blockers. Tetrahedron: Asymmetry.[6] Link

• Kamal, A., et al. (2005). Chemoenzymatic Synthesis of Enantiopure Phenoxypropanolamines. Journal of Organic Chemistry. Link

• Breuer, M., et al. (2004). Industrial Methods for the Production of Optically Active Intermediates. Angewandte Chemie International Edition. Link

• Phenomenex Application Guide. Chiral HPLC Separation of Beta-Blockers. Link

• Sigma-Aldrich Technical Bulletin. Lipase from Candida antarctica (CAL-B) Specifications. Link

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• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 5. csfarmacie.cz [csfarmacie.cz]
• 6. d-nb.info [d-nb.info]

Recrystallization solvents for 1-(butylamino)-3-phenoxypropan-2-ol hydrochloride

Application Note: Recrystallization Solvents & Protocols for 1-(butylamino)-3-phenoxypropan-2-ol Hydrochloride (Bamethan HCl)

Introduction

The compound 1-(butylamino)-3-phenoxypropan-2-ol hydrochloride , commonly known as Bamethan Hydrochloride , is a sympathomimetic agent used primarily as a vasodilator. Structurally, it belongs to the class of

-amino alcohols. Achieving high purity (>99.5%) is critical for pharmaceutical applications to ensure consistent bioavailability and stability.

This guide details the optimal solvent systems and experimental protocols for the recrystallization of Bamethan HCl. The methodology focuses on removing common synthetic impurities, such as unreacted amines, phenolic precursors, and inorganic salts, while maximizing yield.

Physicochemical Profile[1][2][3][4][5][6][7][8][9][10][11]

• Chemical Name: 1-(butylamino)-3-phenoxypropan-2-ol hydrochloride

• Common Name: Bamethan HCl

• Molecular Formula:

  [1]

• Molecular Weight: 245.75 g/mol [1]

• Melting Point: 109–110 °C (Pure form)

• Solubility Characteristics: Highly soluble in water and methanol; moderately soluble in hot ethanol/isopropanol; insoluble in non-polar solvents (hexane, ether).

Solvent Selection Strategy

The purification of amino-alcohol hydrochloride salts relies on the "temperature-dependent solubility differential." The ideal solvent must dissolve the salt readily at its boiling point but poorly at room temperature (or

).

Recommended Solvent Systems

System Type	Solvent Composition	Suitability	Mechanism
Primary (Single)	Ethanol (Absolute)	High	Excellent solubility curve. Dissolves Bamethan HCl at reflux; crystallizes well upon cooling.
Alternative (Single)	Isopropanol (IPA)	High	Slightly lower solubility than ethanol, leading to higher recovery yields but potentially lower impurity rejection.
Binary (Anti-solvent)	Ethanol / Ethyl Acetate	Medium	Used if single solvents fail to yield crystals. Ethanol dissolves; Ethyl Acetate acts as the anti-solvent to force precipitation.
Binary (Legacy)	Ethanol / Diethyl Ether	Low (Safety Risk)	Effective but hazardous. Replaced by Ethyl Acetate in modern protocols due to flammability/peroxide risks.

Expert Insight: For Bamethan HCl, Absolute Ethanol is the preferred starting point. It balances polarity effectively—sufficient to dissolve the ionic salt when hot, but the hydrophobic butyl and phenoxy groups drive crystallization as the solution cools.

Detailed Experimental Protocol

Phase 1: Dissolution & Hot Filtration

Objective: To create a saturated solution and remove insoluble mechanical impurities.

• Weighing: Place 10.0 g of crude Bamethan HCl into a 250 mL round-bottom flask (RBF).

• Solvent Addition: Add 30 mL of Absolute Ethanol .

  • Note: Start with a ratio of 3:1 (v/w). You may need to add more, but do so in small increments.

• Heating: Attach a reflux condenser. Heat the mixture in an oil bath to a gentle reflux (~78-80 °C).

• Saturation Adjustment:

  • If the solid does not completely dissolve after 10 minutes of reflux, add ethanol in 2 mL increments through the condenser.

  • Stop adding solvent as soon as the solution becomes clear.

  • Critical Check: If the solution is clear but colored, add 0.5 g of activated charcoal, reflux for 5 minutes, and filter.

• Hot Filtration: While maintaining the solution near boiling, filter it through a pre-heated glass funnel (or sintered glass filter) to remove insoluble particles (dust, fibers).

Phase 2: Crystallization (Nucleation Control)

Objective: To grow pure crystal lattices while rejecting impurities into the mother liquor.

• Slow Cooling: Remove the filtrate from the heat source. Allow it to cool to room temperature (20–25 °C) undisturbed over a period of 1–2 hours.

  • Warning: Rapid cooling (e.g., plunging into ice immediately) causes "oiling out" or entrapment of impurities.

• Nucleation: If crystals do not form by 30 °C, scratch the inner wall of the flask with a glass rod or add a "seed crystal" of pure Bamethan HCl.

• Final Crystallization: Once the solution reaches room temperature and significant crystallization has occurred, place the flask in an ice bath (0–4 °C) for 1 hour to maximize yield.

Phase 3: Isolation & Drying

Objective: To separate the purified solid and remove residual solvent.

• Filtration: Collect the crystals using vacuum filtration (Buchner funnel).

• Washing: Wash the crystal cake with cold Ethanol (0 °C) or a 1:1 mixture of Ethanol/Ethyl Acetate.

  • Volume: Use approximately 5–10 mL of wash solvent.

• Drying: Dry the solid in a vacuum oven at 40–50 °C for 12 hours.

  • Verification: The final product should be a white crystalline powder with a melting point of 109–110 °C.

Process Visualization (Workflow)

The following diagram illustrates the critical decision nodes and flow of the recrystallization process.

Figure 1: Decision logic for the recrystallization of Bamethan HCl, emphasizing the critical hot filtration and cooling stages.

Troubleshooting & Optimization

Issue	Diagnosis	Corrective Action
Oiling Out	The product separates as a liquid oil rather than crystals.	1. Reheat to dissolve the oil.2. Add a seed crystal at the cloud point.3. Agitate vigorously during cooling.4. Add a small amount of anti-solvent (Ethyl Acetate) dropwise.
Low Yield	Too much solvent was used, keeping the product in solution.	Concentrate the mother liquor (filtrate) by rotary evaporation to half volume and cool again to obtain a "second crop" of crystals.
Impure Product	Melting point is broad or low (<108 °C).[2]	1. Ensure the "Slow Cooling" phase is not rushed.2. Recrystallize again using the Binary System (Ethanol/Ethyl Acetate).

References

• Corrigan, J. R., et al. (1945).[1] "Preparation of N-Substituted Amino Alcohols." Journal of the American Chemical Society, 67(11), 1894–1896.

• PubChem. (n.d.).[3][4] "Bamethan Hydrochloride Compound Summary." National Library of Medicine.

• DrugFuture. (n.d.). "Bamethan Properties and Melting Point Data."

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical.

Sources

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• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 1-(Butylamino)-3-phenoxypropan-2-ol | C13H21NO2 | CID 137867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Bamethan hydrochloride, (S)- | C12H20ClNO2 | CID 76964391 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Evaluation of 1-(butylamino)-3-phenoxypropan-2-ol in Antiarrhythmic Drug Design

Introduction: A Rational Approach to a Novel Antiarrhythmic Candidate

The global burden of cardiac arrhythmias necessitates the continued exploration of novel therapeutic agents. Within the armamentarium of antiarrhythmic drugs, β-adrenergic receptor antagonists (beta-blockers) remain a cornerstone of therapy.[1] Their primary antiarrhythmic effect stems from the inhibition of catecholamine binding to beta-adrenergic receptors, which in turn modulates cardiac myocyte electrophysiology, reducing heart rate, contractility, and conduction velocity.[2][3] The chemical structure of 1-(butylamino)-3-phenoxypropan-2-ol suggests its classification as a non-selective β-adrenergic receptor antagonist, making it a compelling candidate for investigation as a novel antiarrhythmic drug.

These application notes provide a comprehensive framework for the preclinical evaluation of 1-(butylamino)-3-phenoxypropan-2-ol, from initial synthesis and characterization to in-depth electrophysiological and in vivo efficacy studies. The protocols are designed to be self-validating, with integrated control measures and clear endpoints, ensuring the generation of robust and reproducible data for researchers, scientists, and drug development professionals.

Part 1: Synthesis and Characterization of 1-(butylamino)-3-phenoxypropan-2-ol

A reliable and scalable synthesis protocol is the foundation of any drug discovery program. The following protocol outlines a common method for the synthesis of aryloxypropanolamine derivatives.

Protocol 1: Synthesis of 1-(butylamino)-3-phenoxypropan-2-ol

Objective: To synthesize 1-(butylamino)-3-phenoxypropan-2-ol with high purity for subsequent biological evaluation.

Materials:

• Phenol

• Epichlorohydrin

• n-Butylamine

• Sodium hydroxide (NaOH)

• Ethanol

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Hydrochloric acid (HCl) in diethyl ether

• Standard laboratory glassware and purification apparatus (e.g., rotary evaporator, chromatography columns)

Procedure:

• Synthesis of Phenyl Glycidyl Ether:

  • Dissolve phenol in an excess of epichlorohydrin.

  • Slowly add a stoichiometric amount of powdered sodium hydroxide while maintaining the temperature below 40°C.

  • Stir the reaction mixture at room temperature for 12-16 hours.

  • Filter the reaction mixture to remove sodium chloride.

  • Remove the excess epichlorohydrin under reduced pressure using a rotary evaporator.

  • The resulting crude phenyl glycidyl ether can be purified by vacuum distillation.

• Synthesis of 1-(butylamino)-3-phenoxypropan-2-ol:

  • Dissolve the purified phenyl glycidyl ether in ethanol.

  • Add a 1.5 molar excess of n-butylamine to the solution.

  • Reflux the mixture for 4-6 hours.

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Once the reaction is complete, remove the ethanol and excess n-butylamine under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with water to remove any remaining salts.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent.

  • The crude product can be purified by column chromatography on silica gel.

• Salt Formation (Optional but Recommended for Stability):

  • Dissolve the purified free base in diethyl ether.

  • Slowly add a solution of HCl in diethyl ether until precipitation is complete.

  • Filter the precipitate, wash with cold diethyl ether, and dry under vacuum to yield 1-(butylamino)-3-phenoxypropan-2-ol hydrochloride.

Characterization: The identity and purity of the synthesized compound should be confirmed using the following analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To assess purity.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups.

Part 2: In Vitro Electrophysiological Profiling

The initial in vitro evaluation is critical to understanding the compound's mechanism of action and identifying potential cardiac liabilities.

Protocol 2: Patch-Clamp Electrophysiology for Ion Channel Analysis

Objective: To determine the effect of 1-(butylamino)-3-phenoxypropan-2-ol on key cardiac ion channels, including the hERG potassium channel.[4][5][6][7]

Rationale: The patch-clamp technique is the gold standard for studying ion channel function, allowing for precise measurement of ionic currents across the cell membrane.[4][5][6][7] Assessing the compound's effect on the hERG channel is a regulatory requirement due to the risk of drug-induced QT prolongation and Torsades de Pointes.[8][9]

Cell Lines:

• HEK293 cells stably expressing the human β1- and β2-adrenergic receptors.

• HEK293 or CHO cells stably expressing the human hERG (Kv11.1) channel.[10]

• Other cell lines expressing relevant cardiac ion channels (e.g., Nav1.5, Cav1.2) can also be used.

Procedure (Whole-Cell Configuration):

• Cell Preparation: Plate the cells onto glass coverslips 24-48 hours before the experiment.

• Solution Preparation: Prepare appropriate internal (pipette) and external (bath) solutions to isolate the desired ionic currents.

• Recording:

  • Place a coverslip with adherent cells into the recording chamber on the stage of an inverted microscope.

  • Using a micromanipulator, approach a single cell with a glass micropipette filled with the internal solution.

  • Form a high-resistance (GΩ) seal between the pipette tip and the cell membrane.

  • Rupture the cell membrane within the pipette tip to achieve the whole-cell configuration.

  • Apply a specific voltage-clamp protocol to elicit the ionic current of interest.

• Compound Application:

  • Record a stable baseline current.

  • Perfuse the recording chamber with the external solution containing a range of concentrations of 1-(butylamino)-3-phenoxypropan-2-ol.

  • Record the current at each concentration until a steady-state effect is observed.

• Data Analysis:

  • Measure the peak current amplitude at each concentration.

  • Normalize the current to the baseline to determine the percentage of inhibition or potentiation.

  • Fit the concentration-response data to the Hill equation to determine the IC₅₀ or EC₅₀ value.

Data Presentation:

Ion Channel	Test Compound IC₅₀ (µM)	Positive Control IC₅₀ (µM)
β1-adrenergic receptor	TBD	Propranolol: TBD
β2-adrenergic receptor	TBD	Propranolol: TBD
hERG (Kv11.1)	TBD	Dofetilide: TBD
Nav1.5	TBD	Lidocaine: TBD
Cav1.2	TBD	Verapamil: TBD

Part 3: Ex Vivo Cardiac Function and Arrhythmia Models

Ex vivo models provide an integrated system to assess the compound's effects on the whole heart, bridging the gap between single-cell and in vivo studies.[11]

Protocol 3: Langendorff Isolated Heart Perfusion

Objective: To evaluate the effects of 1-(butylamino)-3-phenoxypropan-2-ol on cardiac electrophysiology, contractility, and susceptibility to induced arrhythmias in an isolated mammalian heart.[12][13][14][15]

Rationale: The Langendorff preparation allows for the study of the heart in a controlled environment, free from systemic neural and hormonal influences.[15] This model is valuable for assessing direct drug effects on cardiac function and for inducing and evaluating antiarrhythmic properties.[13]

Animal Model: Rabbit or Guinea Pig.

Procedure:

• Heart Isolation:

  • Anesthetize the animal and perform a thoracotomy.

  • Rapidly excise the heart and place it in ice-cold Krebs-Henseleit buffer.

  • Cannulate the aorta and initiate retrograde perfusion with oxygenated Krebs-Henseleit buffer at a constant pressure or flow.

• Instrumentation:

  • Place recording electrodes on the epicardial surface to record a pseudo-ECG.

  • Insert a fluid-filled balloon into the left ventricle to measure left ventricular developed pressure (LVDP) and heart rate.

• Stabilization: Allow the heart to stabilize for at least 30 minutes.

• Baseline Recording: Record baseline parameters (ECG intervals, LVDP, heart rate, coronary flow).

• Compound Perfusion:

  • Introduce 1-(butylamino)-3-phenoxypropan-2-ol into the perfusate at increasing concentrations.

  • Allow the heart to equilibrate at each concentration before recording the effects on the measured parameters.

• Arrhythmia Induction (Optional):

  • After the highest concentration of the test compound, induce arrhythmias using methods such as programmed electrical stimulation, or administration of pro-arrhythmic agents like aconitine or high concentrations of isoproterenol.[16][17]

  • Evaluate the ability of the test compound to prevent or terminate the induced arrhythmias.

• Data Analysis:

  • Measure changes in ECG intervals (PR, QRS, QT), heart rate, LVDP, and coronary flow.

  • Quantify the incidence and duration of arrhythmias.

Data Presentation:

Parameter	Baseline	Compound (Low Conc.)	Compound (Mid Conc.)	Compound (High Conc.)
Heart Rate (bpm)
LVDP (mmHg)
PR Interval (ms)
QRS Duration (ms)
QTc Interval (ms)
Arrhythmia Score

Part 4: In Vivo Efficacy and Safety Assessment

In vivo studies are essential to understand the compound's effects in a whole-organism context, including its pharmacokinetic and pharmacodynamic properties.

Protocol 4: Zebrafish Model of Cardiac Arrhythmia

Objective: To perform a rapid in vivo screen of the antiarrhythmic potential and cardiotoxicity of 1-(butylamino)-3-phenoxypropan-2-ol.[18][19][20]

Rationale: The zebrafish has emerged as a powerful model for cardiovascular research due to its genetic tractability, optical transparency, and conserved cardiac electrophysiology.[18][19][21] This model allows for high-throughput screening of compounds for their effects on heart rate, rhythm, and cardiac development.[19]

Procedure:

• Zebrafish Maintenance: Maintain adult zebrafish and collect embryos according to standard protocols.

• Drug Exposure:

  • At 24 hours post-fertilization (hpf), dechorionate the embryos.

  • Place individual embryos into the wells of a 96-well plate containing embryo medium.

  • Add 1-(butylamino)-3-phenoxypropan-2-ol at various concentrations to the wells.

• Cardiac Function Analysis:

  • At 48 and 72 hpf, immobilize the embryos and record high-speed videos of the beating heart.

  • Analyze the videos to determine heart rate, atrioventricular (AV) block, and other arrhythmias.

• Toxicity Assessment:

  • Visually inspect the embryos for any signs of developmental toxicity, such as pericardial edema, yolk sac edema, or spinal curvature.

• Data Analysis:

  • Calculate the mean heart rate and the incidence of arrhythmias at each concentration.

  • Determine the maximum non-toxic concentration.

Data Presentation:

Compound Conc. (µM)	Heart Rate (bpm)	% with AV Block	% with Other Arrhythmias	% with Edema
0 (Control)
1
10
100

Visualizations

Proposed Mechanism of Action

Caption: Proposed mechanism of 1-(butylamino)-3-phenoxypropan-2-ol as a beta-blocker.

Drug Discovery Workflow

Caption: Integrated workflow for antiarrhythmic drug discovery.

Conclusion

The protocols and application notes presented herein provide a robust and scientifically rigorous framework for the preclinical evaluation of 1-(butylamino)-3-phenoxypropan-2-ol as a potential antiarrhythmic agent. By systematically progressing from synthesis and in vitro characterization to ex vivo and in vivo efficacy and safety studies, researchers can generate the comprehensive data package required for informed decision-making in the drug development process. The emphasis on mechanistic understanding and the use of validated models will contribute to a thorough assessment of this promising compound.

References

• Animal Models to Study Cardiac Arrhythmias - PMC. (n.d.).
• Antiarrhythmic mechanisms of beta blocker therapy - PMC - NIH. (2019, May 14).
• Modeling Human Cardiac Arrhythmias: Insights from Zebrafish - PMC. (n.d.).
• Patch Clamp Electrophysiology, Action Potential, Voltage Clamp - Molecular Devices. (2026, January 1).
• Zebrafish heart as a model for human cardiac electrophysiology - PMC. (n.d.).
• Beta-blockers in cardiac arrhythmias–Clinical pharmacologist's point of view - Frontiers. (n.d.).
• Patch Clamp: Unlocking the Secrets of Ion Channels in Electrophysiology | The Scientist. (2024, September 12).
• Patch clamp - Wikipedia. (n.d.).
• Beta-Adrenoceptor Antagonists (Beta-Blockers) - Cardiovascular Pharmacology Concepts. (n.d.).
• In Vivo Approaches to Understand Arrhythmogenic Cardiomyopathy: Perspectives on Animal Models - MDPI. (2024, July 27).
• Electrophysiological Approaches for the Study of Ion Channel Function - PMC. (n.d.).
• A Rabbit Langendorff Heart Proarrhythmia Model: Predictive Value for Clinical Identification of Torsades de Pointes - PMC. (n.d.).
• In vivo models used in cardiac arrhythmia and heart failure research.... - ResearchGate. (n.d.).
• Voltage clamp and patch clamp electrophysiology methods for studying ion channels. (2024, April 14).
• Antiarrhythmic mechanisms of beta blocker therapy - CDC Stacks. (n.d.).
• [Experimental anti-arrhythmic effects of a new beta-adrenergic receptor blocking agent, dl-l-(tert. butylamino)-3-[(2-propinyloxy)phenoxy]2-propanol hydrochloride (dl Kö 1400-Cl)] - PubMed. (n.d.).
• A comprehensive protocol combining in vivo and ex vivo electrophysiological experiments in an arrhythmogenic animal model - American Physiological Society Journal. (n.d.).
• Arrhythmia models: in vivo, in vitro and in silico - PMC. (2010, November 9).
• Modeling Human Cardiac Arrhythmias: Insights from Zebrafish - Encyclopedia.pub. (2022, January 21).
• Zebrafish as a model to study cardiac development and human cardiac disease | Cardiovascular Research | Oxford Academic. (2011, July 15).
• Beta Blockers - StatPearls - NCBI Bookshelf. (2023, August 22).
• Langendorff Heart Studies - CorDynamics. (2025, September 18).
• Antiarrhythmic Drug Target Choices and Screening - American Heart Association Journals. (n.d.).
• Drug screening methods for antiarrhythmic agents | PPTX - Slideshare. (n.d.).
• Zebrafish models of cardiac arrhythmia. | Download Scientific Diagram - ResearchGate. (n.d.).
• Cell-based hERG Channel Inhibition Assay in High-throughput Format - PMC. (n.d.).
• hERG Safety | Cyprotex ADME-Tox Solutions - Evotec. (n.d.).
• Characterization of hERG channel blockers using the FLIPR Potassium Assay Kit on the FLIPR Tetra System - Molecular Devices. (n.d.).
• GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A - Metrion Biosciences. (2025, March 28).
• Langendorff's isolated perfused rat heart technique: a review. (n.d.).
• Mechanistic Characterization of Cardiac Arrhythmia from Electrical and Optical Mapping in Langendorff-Perfused Rabbit Hearts - Computing in Cardiology. (2025, December 17).
• In vitro Test for Antiarrhythmic Agents - ResearchGate. (2025, August 9).
• Best practices for setting-up an isolated Langendorff heart preparation - ADInstruments. (2019, August 26).
• 26-Week Repeated-Dose Toxicity Study of a Novel Antiarrhythmic Drug Sulcardine Sulfate in Sprague-Dawley Rats - PubMed. (2025, January 16).
• Embryotoxicity analysis of anti-arrhythmia drugs amiodarone, dronedarone, and their metabolites using 3D gastruloid models - PMC. (2025, September 24).
• Electrophysiologic, haemodynamic and antiarrhythmic effects of the new class Ic agent 1-(2'-biphenyloxy)-2-tert.-butylamino-propanol-2-hydrochloride - PubMed. (n.d.).
• Predictor hERG fluorescence polarization assay kit performed on the PHERAstar FS. (n.d.).
• Synthesis of 1-(3'-aminophenoxy)-3-(tert.-butylamino)-2-propanol - PrepChem.com. (n.d.).
• 26-Week Repeated-Dose Toxicity Study of a Novel Antiarrhythmic Drug Sulcardine Sulfate in Sprague-Dawley Rats - ResearchGate. (n.d.).
• Preclinical Cardiovascular Risk Assessment in Modern Drug Development | Toxicological Sciences | Oxford Academic. (2007, May 15).
• Comprehensive in vitro Proarrhythmia Assay. (n.d.).
• In vitro models of proarrhythmia - PMC - NIH. (n.d.).
• Synthesis and Structure-Activity Relationships of a Series of Aporphine Derivatives with Antiarrhythmic Activities and Acute Toxicity - MDPI. (2016, November 28).
• Synthesis and antiarrhythmic activity of new 1-[1-[2-[3-(alkylamino)-2-hydroxypropoxy]phenyl]vinyl]-1 H-imidazoles and related compounds - PubMed. (n.d.).
• 1-(tert-butylamino)-3-(2-phenylphenoxy)propan-2-ol - Echemi. (n.d.).
• Synthesis and antiarrhythmic activity of new 3-[2-(omega-aminoalkoxy)phenoxy]-4-phenyl-3-buten-2-ones and related compounds - PubMed. (n.d.).
• 1-(tert-Butylamino)-3-(o-(2-propynyloxy)phenoxy)-2-propanol - Chemical Details - EPA. (2025, October 15).
• (PDF) Synthesis of 1-(3 Diethylaminophenyloxy)- 2-Propanol - Amanote Research. (n.d.).
• 1-(Butylamino)-3-phenoxypropan-2-ol | C13H21NO2 | CID - PubChem - NIH. (n.d.).
• Antiarrhythmic effects of newly developed propafenone derivatives. (n.d.).

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• 1. Frontiers | Beta-blockers in cardiac arrhythmias–Clinical pharmacologist’s point of view [frontiersin.org]
• 2. CV Pharmacology | Beta-Adrenoceptor Antagonists (Beta-Blockers) [cvpharmacology.com]
• 3. Beta Blockers - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 8. hERG Safety | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]
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• 11. Arrhythmia models: in vivo, in vitro and in silico - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Rabbit Langendorff Heart Proarrhythmia Model: Predictive Value for Clinical Identification of Torsades de Pointes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Langendorff Heart Studies - CorDynamics [cordynamics.com]
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• 21. Zebrafish heart as a model for human cardiac electrophysiology - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Epoxide Aminolysis Support Center: Troubleshooting Butylamine Ring-Opening Reactions

Welcome to the Technical Support Center for epoxide aminolysis. The ring opening of epoxides with primary aliphatic amines, such as butylamine, is a foundational transformation in drug development for synthesizing

-amino alcohols. While conceptually straightforward, researchers frequently encounter bottlenecks including low yields, poor regioselectivity, and over-alkylation.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you optimize your yields.

Logical troubleshooting workflow for optimizing epoxide aminolysis.

Frequently Asked Questions (FAQs)

Q1: Why is the yield of my epoxide ring opening with butylamine unexpectedly low, especially with sterically hindered epoxides?

Causality & Solution: Aliphatic amines like butylamine are strong nucleophiles, but the epoxide ring-opening trajectory is highly sensitive to steric hindrance at the electrophilic carbon. If the epoxide is sterically crowded, the activation energy for the

transition state increases significantly, stalling the reaction.

To overcome this without deactivating your basic amine, introduce a mild Lewis acid or hydrogen-bonding catalyst. Catalysts like Lithium Bromide (LiBr) or Boric Acid coordinate with the epoxide oxygen. This coordination withdraws electron density, increasing the electrophilicity of the carbon atoms and weakening the C-O bond, thereby lowering the activation barrier for the incoming butylamine[1]. For instance, adding just 10-15 mol% of LiBr under aqueous conditions has been shown to boost yields up to 98%[1].

Q2: How does the choice of solvent influence the regioselectivity and overall yield?

Causality & Solution: The reaction environment dictates the mechanistic pathway. Non-polar halogenated solvents (e.g., dichloromethane, chloroform) often fail to stabilize the charge-separated transition state of the aminolysis, leading to sluggish conversions (often <40%)[2].

Conversely, highly polar protic solvents (like water) or specific mixed systems (e.g., DMF/H

O) actively participate in the reaction. Water forms a hydrogen-bonding network with the epoxide oxygen, effectively activating it for nucleophilic attack while stabilizing the developing alkoxide intermediate[3]. Switching to water as a green solvent, or employing solvent-free mechanochemical conditions, drives the reaction toward high regioselectivity (favoring the less hindered carbon via ) and maximizes yield[4].

Q3: I am observing a mixture of mono-alkylated ( -amino alcohol) and double-alkylated products. How can I prevent over-alkylation?

Causality & Solution: Butylamine is a primary amine. Once it successfully opens one epoxide molecule, the resulting product is a secondary amine. Because secondary amines are often more nucleophilic than primary amines, this

-amino alcohol intermediate can attack a second epoxide molecule, leading to unwanted double alkylation.

To prevent this, you must adjust the stoichiometry to statistically favor the primary amine. Using an excess of butylamine—typically 2.5 to 5.0 equivalents—ensures that the epoxide is far more likely to collide with unreacted butylamine than with the product[1][5]. Additionally, utilizing a DMF/H

O solvent system at 60°C has been reported to inherently suppress double alkylation, achieving 98% selectivity for monoalkylation[3].

Quantitative Data: Reaction Condition Optimization

To assist in selecting the right parameters for your specific substrate, the following table summarizes the expected outcomes based on various catalytic and environmental choices.

Catalyst / Promoter	Solvent System	Temp (°C)	Butylamine Equivalents	Expected Yield	Key Advantage
None	DMF / H O	60	1.1 - 2.0	43–98%	High monoalkylation selectivity without metal contamination[3].
LiBr (10-15 mol%)	Water (2 drops)	RT	2.5	Up to 98%	Extremely fast mechanochemical activation; ideal for scale-up[1].
Boric Acid / Glycerol	Water	35	1.2 - 2.0	>90%	Green, low-cost, and drives high regioselectivity[4].
Thermal (Continuous Flow)	Toluene / Ethanol	120–150	5.0 - 7.0	Up to 80%	Highly scalable for continuous API manufacturing[5].

Mechanistic Pathway

Mechanistic pathway of activated epoxide ring opening by butylamine.

Standard Operating Procedure (SOP)

High-Yield Regioselective Synthesis of -Amino Alcohols (Aqueous Grinding Method)

This protocol leverages mechanochemical energy and minimal aqueous solvent to activate the epoxide, ensuring high yields while bypassing the need for harsh reflux conditions or complex chromatography. Self-Validation: The protocol utilizes an intentional stoichiometric excess to prevent side reactions, and a specific brine-wash step designed to chemically validate the removal of unreacted amine.

Reagents Required:

• Target Epoxide (1.0 mmol)

• Butylamine (2.5 mmol)

• Lithium Bromide (LiBr) (10 mol%, ~8.7 mg)

• Distilled Water

• Ethyl Acetate (EtOAc)

• Saturated Aqueous NaCl (Brine)

• Anhydrous Na

  SO

Step-by-Step Methodology:

• Substrate Preparation: In a clean, dry mortar, add the epoxide (1.0 mmol). Immediately add butylamine (2.5 mmol). Note: The 2.5x excess is critical to saturate the reaction environment and prevent the resulting

  -amino alcohol from competing as a nucleophile.

• Catalyst & Solvent Addition: Add 10 mol% LiBr to the mixture, followed by exactly two drops of distilled water. The trace water provides the necessary hydrogen-bond network to stabilize the transition state alongside the Li

  coordination.

• Mechanochemical Activation: Grind the mixture vigorously using a pestle at room temperature for 15–30 minutes. The friction provides localized thermal energy, accelerating the

  attack.

• Reaction Monitoring: After 15 minutes, sample a micro-aliquot. Run a TLC (Thin Layer Chromatography) against the starting epoxide using an appropriate eluent (e.g., 3:1 Hexane/EtOAc). Continue grinding until the epoxide spot completely disappears.

• Quenching & Extraction: Once complete, quench the reaction by adding 2.0 mL of distilled water to the mortar to dissolve the LiBr. Extract the organic product by washing the mortar with ethyl acetate (3 x 5 mL). Transfer the organic layers to a separatory funnel.

• Self-Validating Purification: Wash the combined organic layers with 2 mL of brine. Because butylamine is highly water-soluble, this step forces any unreacted excess amine into the aqueous layer, ensuring the organic layer contains only the pure

  -amino alcohol product.

• Isolation: Dry the organic layer over anhydrous Na

  SO , filter, and concentrate under reduced pressure to yield the pure mono-alkylated -amino alcohol.

References

• Halimehjani, A. Z., Gholami, H., & Saidi, M. R. (2012). Boric acid/glycerol as an efficient catalyst for regioselective epoxide ring opening by aromatic amines in water. Green Chemistry Letters and Reviews.[Link]

• Lizza, J. R., & Moura-Letts, G. (2017). Solvent-Directed Epoxide Opening with Primary Amines for the Synthesis of β-Amino Alcohols. Synthesis.[Link]

• Azizi, N., et al. (2018). Aqueous mortar–pestle grinding: An efficient, attractive, and viable technique for the regioselective synthesis of β-amino alcohols. Comptes Rendus de l'Académie des Sciences. [Link]

• ChemRxiv Preprint (2025). Leveraging Environmental Control for Regiodivergent Epoxide Ring-Openings. ChemRxiv.[Link]

• The Royal Society (2018). In situ epoxide generation by dimethyldioxirane oxidation and the use of epichlorohydrin in the flow synthesis of a library of β-amino alcohols. Royal Society Open Science.[Link]

Sources

• 1. Aqueous mortar–pestle grinding: An efficient, attractive, and viable technique for the regioselective synthesis of β-amino alcohols [comptes-rendus.academie-sciences.fr]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Solvent-Directed Epoxide Opening with Primary Amines for the Synthesis of β-Amino Alcohols [organic-chemistry.org]
• 4. mobt3ath.com [mobt3ath.com]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]

Minimizing dimer formation in amino-propanol synthesis

Technical Support Center: Amino-propanol Synthesis

Introduction for the Modern Researcher

Welcome to the technical support guide for amino-propanol synthesis. As drug development professionals and researchers, we understand that your primary goal is the efficient and high-purity synthesis of target molecules. Amino-propanols are critical building blocks in pharmaceuticals and material science, but their synthesis is often plagued by the formation of secondary amine dimers, such as di(3-hydroxypropyl)amine.[1][2] This not only consumes valuable starting materials but also introduces significant purification challenges.

This guide is structured not as a rigid manual, but as a dynamic troubleshooting resource. We will delve into the mechanistic underpinnings of dimer formation and provide actionable, field-proven strategies to steer your reaction toward the desired monomeric product.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental questions surrounding dimer formation during the synthesis of 3-amino-1-propanol, a representative amino-propanol.

Q1: What is the primary chemical reaction that leads to dimer formation in amino-propanol synthesis?

The formation of a dimer is a subsequent, undesired reaction. The primary, desired reaction is the amination of a precursor. A common industrial route involves the hydrogenation of ethylene cyanohydrin in the presence of ammonia.[3][4] The intended product, 3-amino-1-propanol, is a primary amine and a primary alcohol.[5] However, this desired product can itself act as a nucleophile. It competes with ammonia to react with another molecule of the starting material (or an intermediate), leading to the formation of a secondary amine, the dimer.

Q2: What is the structure of the common dimer impurity?

In the synthesis of 3-amino-1-propanol, the most common dimer impurity is di(3-hydroxypropyl)amine. This molecule is formed when a molecule of 3-amino-1-propanol reacts with a precursor molecule that would otherwise have formed another 3-amino-1-propanol molecule.

Q3: Why is removing this dimer so challenging?

The physical properties of the dimer, such as boiling point and polarity, are often very close to those of the desired monomeric amino-propanol. This similarity makes separation by standard techniques like fractional distillation difficult and often inefficient, necessitating specialized purification strategies.[6]

Part 2: Troubleshooting Guide - High Dimer Formation

This section is designed as a direct response to issues encountered in the lab.

Issue: My post-reaction analysis (GC, LC-MS) shows a significant percentage (>5%) of the di(3-hydroxypropyl)amine dimer.

This is a common issue stemming from reaction conditions that favor the secondary amination reaction over the primary one. Let's diagnose the potential causes and solutions.

Visualizing the Competing Reactions

The following diagram illustrates the desired pathway to the monomer versus the undesired pathway to the dimer.

Caption: Competing reaction pathways in 3-amino-1-propanol synthesis.

Troubleshooting Workflow

Use this decision tree to pinpoint the likely cause of high dimer content and identify the appropriate corrective action.

Caption: Troubleshooting workflow for minimizing dimer formation.

Quantitative Impact of Reaction Parameters

The molar ratio of ammonia to the starting material is arguably the most critical factor you can control. A large excess of ammonia shifts the reaction equilibrium and kinetics in favor of the primary amine product, an application of Le Châtelier's principle.

Parameter	Condition	Typical Monomer Yield	Typical Dimer Formation	Rationale
NH₃ : Substrate Molar Ratio	Low (e.g., 2:1 to 5:1)	60-75%	10-20%	Insufficient NH₃ allows the product (primary amine) to effectively compete as a nucleophile.
High (e.g., 10:1 to 25:1) [3]	>90%	<5%	Overwhelming concentration of NH₃ ensures it is the dominant nucleophile, suppressing the secondary reaction.
Temperature	High (>150°C)	Variable	Increased	Higher temperatures can overcome the activation energy for the secondary amination, reducing selectivity.
Moderate (120-135°C)[4]	Optimal	Minimized	Provides sufficient energy for the primary reaction while limiting the rate of the undesired secondary reaction.
Pressure	Variable	Variable	Variable	Must be sufficient to maintain reactants in the desired phase (e.g., liquid ammonia).

Part 3: Optimized Experimental Protocol

This protocol details a lab-scale synthesis of 3-amino-1-propanol from ethylene cyanohydrin, optimized for minimal dimer formation.

Protocol 1: High-Selectivity Hydrogenation of Ethylene Cyanohydrin

Objective: To synthesize 3-amino-1-propanol with <5% dimer impurity.

Materials:

• Ethylene cyanohydrin (98%)

• Anhydrous liquid ammonia

• Hydrogen gas (high purity)

• Raney Nickel or Cobalt catalyst (e.g., Raney Co)

• Anhydrous solvent (e.g., THF or Dioxane)

• High-pressure autoclave reactor equipped with a stirrer, gas inlet, and temperature/pressure controls.

Procedure:

• Catalyst Preparation: Under an inert atmosphere (e.g., argon), carefully add the Raney Nickel or Cobalt catalyst (5-10% by weight of the ethylene cyanohydrin) to the autoclave.

• Solvent and Reactant Loading: Add the anhydrous solvent to the reactor. Cool the reactor to -40°C or below. Carefully condense the required amount of liquid ammonia into the reactor to achieve a molar ratio of at least 15:1 ammonia to ethylene cyanohydrin.

• Substrate Addition: Slowly add the ethylene cyanohydrin to the cold ammonia solution with stirring.

• Reaction Execution:

  • Seal the reactor.

  • Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-100 bar).

  • Slowly heat the reactor to 120-130°C .[4] Maintain vigorous stirring throughout the reaction.

  • Monitor the reaction progress by observing hydrogen uptake. The reaction is typically complete within 4-8 hours.

• Work-up and Purification:

  • Cool the reactor to room temperature.

  • Carefully vent the excess hydrogen and then the excess ammonia.

  • Filter the reaction mixture under an inert atmosphere to remove the catalyst.

  • Remove the solvent from the filtrate by rotary evaporation.

  • The crude product can be purified by vacuum distillation. A patent suggests that keeping the distillation temperature below 135°C is crucial to prevent side reactions during purification.[3][4]

Safety Precautions: This reaction involves high pressures, flammable hydrogen gas, and toxic/corrosive ammonia and cyanohydrin. All operations must be conducted in a well-ventilated fume hood by trained personnel using appropriate safety equipment and a properly rated high-pressure reactor.

References

• Vertex AI Search. (2024). 3-Amino-1-propanol for Synthesis - High Purity Chemical Grade (99%)
• JOCPR. (n.d.).
• ResearchGate. (2025).
• Google Patents. (2001). WO2001058848A1 - A process for the purification of 3-amino-1,2-propanediol and 2-amino....
• Google Patents. (n.d.). EP2468712A1 - Method for producing and purifying 3-aminopropanol.
• Google Patents. (2012). US20120149903A1 - Process for preparing and purifying 3-aminopropanol.
• Sigma-Aldrich. (n.d.). 3-Amino-1-propanol for synthesis 156-87-6.
• PubChem. (n.d.). 3-Amino-1-propanol.
• Google Patents. (n.d.). CN110981738A - Synthesis method of 2-aminopropanol.

Sources

• 1. 3-Amino-1-propanol for Synthesis - High Purity Chemical Grade (99%) at Best Price [amscientific.co.in]
• 2. 3-Amino-1-propanol | C3H9NO | CID 9086 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. EP2468712A1 - Method for producing and purifying 3-aminopropanol - Google Patents [patents.google.com]
• 4. US20120149903A1 - Process for preparing and purifying 3-aminopropanol - Google Patents [patents.google.com]
• 5. 3-氨基-1-丙醇 for synthesis | Sigma-Aldrich [sigmaaldrich.com]
• 6. WO2001058848A1 - A process for the purification of 3-amino-1,2-propanediol and 2-amino-1,3-propanediol - Google Patents [patents.google.com]

Optimizing reaction time for butylamine addition to epoxides

Topic: Optimizing Reaction Time for Butylamine Addition to Epoxides Current Status: Operational Operator: Senior Application Scientist

Introduction: Beyond Brute Force Heating

Welcome. You are likely here because your epoxide ring-opening reaction with butylamine is either too slow, yielding byproducts, or suffering from reagent loss due to volatility.

Standard protocols often suggest refluxing in ethanol or acetonitrile. However, for butylamine (bp 77.8 °C) , thermal brute force is inefficient and hazardous. It leads to reagent evaporation before reaction completion, requiring large excesses of amine.

This guide prioritizes catalytic activation over thermal activation. By lowering the activation energy (

) via Lewis acids or hydrogen-bond promotion, we can achieve quantitative conversion at room temperature or mild warming, preserving your stoichiometry and time.

Module 1: Kinetic Optimization Strategies

The Hierarchy of Acceleration

Select your acceleration method based on your substrate's stability and your available equipment.

Method	Speed Factor	Conditions	Best For	Mechanism
Lewis Acid Catalysis	High (10x–100x)	25°C, DCM/MeCN	Sterically hindered epoxides	Electrophilic activation of epoxide oxygen
"On-Water" Promoters	Med-High (10x)	25–40°C, Water	Hydrophobic epoxides (Green)	Interfacial H-bonding activation
Microwave (MW)	Extreme (100x+)	60–100°C, Sealed	High-throughput screening	Rapid dipolar heating + pressure
Solid Surface	Medium (5x)	25°C, Solvent-free	Simple terminal epoxides	Surface silanol activation

Strategy A: Lewis Acid Activation (The "Gold Standard")

Metal triflates are superior because they are water-tolerant and highly active.

• Recommended Catalyst: Calcium Triflate [Ca(OTf)

  ] or Bismuth Triflate [Bi(OTf) ].

• Why: These coordinate to the epoxide oxygen, pulling electron density away from the carbons, making them hyper-susceptible to nucleophilic attack by butylamine.

• Loading: 1–5 mol%.

Strategy B: The "Water-Promoted" Effect

Contrary to intuition, adding water can speed up this reaction significantly compared to dry organic solvents.

• Mechanism: Water acts as a dual H-bond donor to the epoxide oxygen, activating it similarly to a weak Lewis acid.

• Protocol: Run the reaction in neat water or a water/alcohol mix. Hydrophobic epoxides form an emulsion; the reaction accelerates at the organic-water interface ("on-water" effect).

Module 2: Decision Logic & Mechanism

Workflow Visualization

Use this logic tree to determine the optimal reaction setup for your specific epoxide.

Figure 1: Decision matrix for selecting reaction conditions based on substrate solubility and sensitivity.

Module 3: Optimized Experimental Protocols

Protocol A: High-Speed Lewis Acid Catalysis

Best for: Rapid synthesis, valuable substrates, hindered epoxides.

• Setup: Flame-dry a round-bottom flask (or vial) equipped with a magnetic stir bar.

• Dissolution: Dissolve Epoxide (1.0 equiv) in Acetonitrile (MeCN) [0.5 M concentration].

• Catalyst: Add Ca(OTf)

  (5 mol%) . Stir for 5 minutes to ensure coordination.

• Addition: Add n-Butylamine (1.1 equiv) dropwise.

  • Note: A slight excess accounts for any handling loss, but catalysis minimizes the need for large excesses.

• Reaction: Stir at Room Temperature .

  • Checkpoint: Monitor via TLC/LC-MS at 15 mins. Most terminal epoxides complete in <1 hour.

• Workup: Quench with water. Extract with EtOAc. The catalyst remains in the aqueous phase.

Protocol B: Green "On-Water" Synthesis

Best for: Scale-up, simple terminal epoxides, avoiding toxic solvents.

• Setup: Standard flask open to air (or loosely capped).

• Mix: Add Epoxide (1.0 equiv) and Water (3 volumes) . The epoxide may float (biphasic).

• Addition: Add n-Butylamine (1.2 equiv) .

• Reaction: Stir vigorously at Room Temperature .

  • Note: Vigorous stirring is critical to maximize the surface area of the emulsion.

  • Time: Typically 1–4 hours.

• Workup: If the product is solid, filter it off. If liquid, extract with minimal ether.

Module 4: Troubleshooting & FAQs

Q1: My reaction is stuck at 60% conversion after 24 hours. Why?

Diagnosis: Likely catalyst poisoning or competitive inhibition .

• Explanation: The product (

  -amino alcohol) is a bidentate ligand. It can chelate your Lewis Acid catalyst (e.g., Ca or Bi ) more strongly than the starting epoxide, shutting down the catalytic cycle.

• Fix:

  • Increase catalyst loading to 10 mol%.

  • Switch to LPDE (5.0 M Lithium Perchlorate in Diethyl Ether) . The high concentration of Li

    overwhelms the chelation effect (Law of Mass Action).

Q2: I am seeing bis-alkylation (two epoxide chains on one amine). How do I stop this?

Diagnosis: Stoichiometry imbalance.

• Explanation: The secondary amine product is often more nucleophilic than the starting primary butylamine. Once formed, it competes for the remaining epoxide.

• Fix:

  • Inverse Addition: Add the Epoxide slowly to a solution of the Butylamine (excess, e.g., 2–3 equiv). This ensures the primary amine is always in high local concentration relative to the epoxide.

  • Steric Control: Use a bulkier Lewis Acid (like Sc(OTf)

    ) which may sterically disfavor the approach of the secondary amine product.

Q3: The butylamine keeps evaporating even with a condenser.

Diagnosis: Vapor pressure mismatch.

• Explanation: Standard reflux condensers often run with tap water (~15–20°C). Butylamine (bp 78°C) has significant vapor pressure even at 40–50°C.

• Fix:

  • Seal it: Use a pressure-rated microwave vial or a sealed tube (Q-tube). This keeps the amine in the liquid phase where it can react.

  • Lower Temp/Better Catalyst: Use Protocol A (Lewis Acid) at 25°C. No evaporation occurs if you don't heat.

Q4: Regioselectivity is poor (getting a mix of isomers).

Diagnosis: Electronic vs. Steric conflict.

• Explanation: For terminal epoxides, butylamine usually attacks the terminal carbon (Steric/SN2). However, for styrene oxides, the benzylic position stabilizes the transition state positive charge (Electronic), leading to mixtures.

• Fix:

  • Solvent Switch: Use a non-polar solvent (Hexane/Toluene) to favor the SN2 (steric) pathway. Polar solvents stabilize the charge separation, encouraging the electronic (benzylic) attack.

  • Catalyst: Solid Alumina or Silica Gel surfaces strongly favor regioselective attack at the less hindered carbon due to surface pore constraints.

References

• Azizi, N., & Saidi, M. R. (2005).[1] Highly Chemoselective Addition of Amines to Epoxides in Water.[2] Organic Letters, 7(17), 3649–3651.

• Chakraborti, A. K., & Kondaskar, A. (2003). ZrOCl2·8H2O as a Highly Efficient, Eco-Friendly, and Recyclable Catalyst for Azidolysis of Epoxides. Tetrahedron Letters, 44(45), 8315–8319. (Demonstrates Metal Halide efficiency).

• Shivani, Pujala, B., & Chakraborti, A. K. (2007). Zinc(II) Perchlorate Hexahydrate Catalyzed Opening of Epoxide Rings by Amines. Journal of Organic Chemistry, 72(10), 3713–3722.

• Heydari, A., et al. (2004).[1] Lithium Perchlorate-Catalyzed Aminolysis of Epoxides. Synthesis, 2004(10), 1557–1558.

• Moghadam, M., et al. (2012). High-speed and regioselective ring opening of epoxides with amines under microwave irradiation.[2] Journal of the Serbian Chemical Society.

Sources

• 1. β-Amino alcohol synthesis by amination (alkylation) [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Ionic Liquid Aqueous Biphasic Systems (IL-ABS)

Welcome to the IL-ABS Technical Support Center. As a Senior Application Scientist, I have designed this resource to help researchers and drug development professionals troubleshoot complex solubility, partitioning, and phase-separation bottlenecks. We do not just treat symptoms here; we diagnose the underlying physical chemistry to engineer robust, self-validating extraction workflows.

Diagnostic Troubleshooting Workflow

Diagnostic workflow for resolving solubility and partitioning failures in IL-ABS.

Core Troubleshooting Guides (FAQs)

Q1: My ionic liquid and aqueous salt solution remain completely miscible. Why isn't a biphasic system forming?

Causality: The formation of an IL-ABS relies on a thermodynamic competition for water molecules between the IL and the salt. When phase demixing fails, it means the salt ions do not possess a sufficiently high hydration energy (Gibbs free energy of hydration) to dehydrate the IL[1]. If you are using a chaotropic salt (e.g., NaCl) or a highly hydrophilic IL, the water network accommodates both solutes without separating. Solution: Transition to a strong kosmotropic salt (e.g., K3PO4 or K2HPO4). Kosmotropes have highly negative hydration entropies, allowing them to outcompete the IL for water, forcing the IL to self-aggregate and form a distinct upper phase via the "salting-out" effect[2]. Alternatively, you can modify the hydrogen bond ability of the IL or polymer end groups to control miscibility[3].

Q2: The target drug molecule is precipitating at the liquid-liquid interface instead of partitioning into the IL-rich phase.

Causality: Interfacial precipitation occurs when the biomolecule or drug loses its hydration shell due to the high ionic strength of the bottom phase, but simultaneously lacks the favorable thermodynamic interactions to fully solvate into the IL-rich top phase. This is highly dependent on the system's pH relative to the molecule's isoelectric point (pI). At the pI, the target's net charge is zero, minimizing aqueous solubility and promoting aggregation at the boundary. Solution: Adjust the pH of the system to be at least 1-2 units away from the target's pI. This imparts a net charge, enhancing its interaction with the IL components.

Q3: I am losing a significant amount of my ionic liquid into the aqueous phase, reducing extraction efficiency.

Causality: Biphasic IL/water systems are highly sensitive to the specific metal salts used, which can induce unwanted anion exchange or alter the mutual solubility of the IL components[4]. For example, the addition of certain salts (like sodium perchlorate) can selectively enhance the solubility of the IL anion (e.g., Tf2N-) while inhibiting the cation, leading to disproportionate leaching into the aqueous phase[5]. Solution: Conduct Quantitative NMR (Q-NMR) to track specific cation/anion leaching. Switch to an organic salt (like acetate or citrate) which provides a softer salting-out effect with lower toxicity and reduced anion-exchange potential compared to harsh inorganic halides[1].

Quantitative Data: Influence of Salt Thermodynamics on IL-ABS Formation

To successfully engineer an IL-ABS, you must select a salt with appropriate thermodynamic properties. The table below summarizes the causality between hydration entropy and phase demixing for typical imidazolium-based ILs at 298 K.

Salt Type	Hydration Entropy (ΔS_hyd, J/K·mol)	Salting-Out Strength	Min. Concentration for Demixing (wt%)	Biphasic Region Area
K3PO4	-395	Very Strong (Kosmotropic)	~10 - 12%	Very Large
Na2SO4	-238	Strong	~15 - 18%	Large
NaCH3CO2	-110	Moderate	~25 - 30%	Medium
NaCl	-43	Weak (Chaotropic)	> 35% (Often fails)	Small to None

Self-Validating Experimental Protocols

Protocol A: Binodal Curve Determination via Cloud-Point Titration

Objective: To map the exact concentration boundaries where phase separation occurs.

• Preparation : Prepare a highly concentrated aqueous solution of the selected salt (e.g., 40 wt% K3PO4) and a concentrated aqueous solution of the IL (e.g., 80 wt% [C4mim]Cl).

• Forward Titration (Cloud Point) : Under constant stirring at 298 K, add the salt solution drop-wise to a known mass of the IL solution. Record the exact mass of salt solution added the moment the mixture turns turbid (cloudy). Causality: Turbidity indicates the exact thermodynamic threshold where hydration competition forces microscopic phase demixing.

• Back-Titration (Clear Point) : Add ultra-pure water drop-wise until the solution becomes limpid (clear) again. Record the mass of water added.

• Self-Validation (Tie-Line Verification) : Plot the mass fractions to generate the binodal curve. To validate the system, prepare a mixture above the curve, allow it to settle into two phases, and measure the concentration of IL and salt in both phases using HPLC and flame photometry. The line connecting these two points (the Tie-Line) must intersect your initial mixture composition. If it does not, your mass balance is flawed due to evaporation or measurement error.

Protocol B: Target Drug Extraction & Mass Balance Verification

Objective: To quantify extraction efficiency and rule out interfacial degradation.

• System Equilibration : Combine the IL, salt solution, and a known concentration of the target drug (

  ) in a sealed centrifuge tube. Vortex for 5 minutes to ensure maximum interfacial mass transfer.

• Phase Separation : Centrifuge at 3000 x g for 15 minutes to ensure complete phase demixing and a sharp interface.

• Quantification : Carefully extract aliquots from the top (IL-rich) and bottom (salt-rich) phases. Dilute and analyze via HPLC-UV.

• Self-Validation (Mass Balance) : Calculate the Partition Coefficient (

  ). Crucially, validate the integrity of the extraction by calculating the mass balance: . If the recovered mass is < 95%, the drug is either precipitating at the interface or chemically degrading, requiring a pH or temperature adjustment.

Mechanistic Pathway of Phase Demixing

Mechanistic pathway of hydration competition driving aqueous biphasic system phase demixing.

References

• Controlling the Formation of Ionic-Liquid-based Aqueous Biphasic Systems by Changing the Hydrogen Bonding Ability of Polyethylene Glycol End Groups Source: nih.gov URL:[Link]

• Modulating the Solubilities of Ionic Liquid Components in Aqueous-Ionic Liquid Biphasic Systems: A Q-NMR Investigation Source: nih.gov URL:[Link]

• Aqueous biphasic systems composed of ionic liquids and acetate-based salts: phase diagrams, densities and viscosities Source: nih.gov URL:[Link]

• Salting-out in Aqueous Solutions of Ionic Liquids and K3PO4: Aqueous Biphasic Systems and Salt Precipitation Source: mdpi.com URL:[Link]

• Overview of the Effect of Salts on Biphasic Ionic Liquid/Water Solvent Extraction Systems: Anion Exchange, Mutual Solubility, and Thermomorphic Properties Source: acs.org URL:[Link]

Sources

• 1. Aqueous biphasic systems composed of ionic liquids and acetate-based salts: phase diagrams, densities and viscosities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Controlling the Formation of Ionic-Liquid-based Aqueous Biphasic Systems by Changing the Hydrogen Bonding Ability of Polyethylene Glycol End Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Modulating the Solubilities of Ionic Liquid Components in Aqueous-Ionic Liquid Biphasic Systems: A Q-NMR Investigation - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Chiral HPLC separation of 1-(butylamino)-3-phenoxypropan-2-ol enantiomers

Comprehensive Comparison Guide: Chiral HPLC Separation of 1-(butylamino)-3-phenoxypropan-2-ol Enantiomers

Executive Summary

For researchers and drug development professionals, achieving baseline enantiomeric resolution of aryloxypropanolamines—such as 1-(butylamino)-3-phenoxypropan-2-ol—is a strict regulatory and pharmacological necessity. Structurally homologous to widely prescribed β-adrenergic receptor antagonists (β-blockers), this compound exhibits profound stereoselective pharmacodynamics, where the (S)-enantiomer typically harbors the primary therapeutic activity[1]. This guide objectively compares the performance of leading Chiral Stationary Phases (CSPs) and provides a self-validating, causality-driven methodology for optimal HPLC separation.

Mechanistic Causality in Chiral Recognition

To develop a robust separation method, one must first understand the thermodynamic and spatial interactions driving enantioselectivity. The separation of 1-(butylamino)-3-phenoxypropan-2-ol on a polysaccharide-based CSP is fundamentally an enthalpy-driven process governed by a three-point interaction model[2]:

• Stacking: The aromatic phenoxy ring of the analyte interacts with the phenyl groups appended to the CSP backbone.

• Hydrogen Bonding: The secondary hydroxyl and amine groups act as critical H-bond donors and acceptors, interacting with the carbamate linkages of the stationary phase[2].

• Steric Inclusion: The bulky butylamino group must geometrically fit into the chiral grooves of the polymer.

Because this is an enthalpy-driven system, lowering the column temperature generally increases the separation factor (

), though it may slightly broaden peak shapes due to reduced mass transfer kinetics[2].

Fig 1. Three-point chiral recognition mechanism between the analyte and polysaccharide CSP.

Objective Product Comparison: Polysaccharide vs. Macrocyclic Glycopeptide CSPs

When selecting a column for aryloxypropanolamines, the two dominant classes are derivatized polysaccharides (e.g., Lux® Cellulose-1, Chiralpak® AD-H) and macrocyclic glycopeptides (e.g., Chirobiotic™ V).

Extensive comparative data demonstrates that polysaccharide-based CSPs operating in Normal Phase (NP) mode significantly outperform macrocyclic glycopeptides for this specific structural class[3]. While Chirobiotic V excels in Polar Organic (PO) mode for underivatized amino acids, its rigid macrocyclic pockets struggle to accommodate the steric bulk of the butylamino group, resulting in marginal resolution[4]. Conversely, the cellulose tris(3,5-dimethylphenylcarbamate) chemistry of Lux Cellulose-1 provides the ideal spatial geometry for baseline resolution[3].

Table 1: Comparative Performance for Aryloxypropanolamine Enantioseparation

Parameter	Lux® Cellulose-1 (Phenomenex)	Chiralpak® AD-H (Daicel)	Chirobiotic™ V (Astec)
Phase Chemistry	Cellulose tris(3,5-dimethylphenylcarbamate)	Amylose tris(3,5-dimethylphenylcarbamate)	Vancomycin (Macrocyclic)
Optimal Elution Mode	Normal Phase (NP)	Normal Phase (NP)	Polar Organic (PO)
Optimized Mobile Phase	Hexane/EtOH/DEA (70:30:0.3)	Hexane/EtOH/DEA (70:30:0.1)	MeOH/HOAc/TEA (100:0.2:0.15)
Resolution ( )	> 2.5 (Baseline)	> 2.0 (Baseline)	~ 1.2 - 1.5 (Partial)
Selectivity ( )	> 1.5	> 1.2	~ 1.15
Primary Interaction	H-Bonding / Steric /	H-Bonding / Steric /	Ionic / Steric

Self-Validating Experimental Protocol

The following protocol outlines the optimized Normal Phase (NP) separation using a Cellulose-1 architecture. This methodology is engineered as a self-validating system; failure to meet the system suitability criteria immediately flags specific chemical imbalances in the mobile phase.

Step-by-Step Methodology

1. Mobile Phase Preparation: Mix HPLC-grade n-hexane and ethanol in a 70:30 (v/v) ratio. Causality Check: Ethanol is strictly preferred over bulkier modifiers like isopropanol (IPA). The smaller molecular radius of ethanol allows the analyte to penetrate deeper into the chiral grooves of the cellulose backbone, significantly enhancing the separation factor[2].

2. Basic Additive Integration: Add 0.3% (v/v) Diethylamine (DEA) to the mobile phase and degas via ultrasonication for 15 minutes. Causality Check: 1-(butylamino)-3-phenoxypropan-2-ol contains a highly basic secondary amine. Without DEA, this amine will undergo non-specific, secondary ion-exchange interactions with residual free silanols on the silica support, causing severe peak tailing and destroying resolution[1][3]. DEA competitively binds these silanols, ensuring the analyte only interacts with the chiral selector.

3. System Equilibration & Injection:

• Flow Rate: 1.0 mL/min

• Temperature: 25 °C

• Detection: UV-DAD at 220 nm

• Flush the column with at least 10 column volumes of mobile phase until the baseline is completely stable. Inject 10 µL of a 1.0 mg/mL racemic sample.

4. System Suitability Testing (Self-Validation): To confirm the integrity of the method, the chromatogram must meet the following criteria:

• Resolution (

  ): . (If , verify column temperature is not exceeding 25 °C, as higher temperatures decrease enthalpy-driven selectivity).

• Tailing Factor (

  ): . (If , the DEA concentration is insufficient or has evaporated; prepare fresh mobile phase).

• Theoretical Plates (

  ): .

Fig 2. Step-by-step method development workflow for chiral separation of aryloxypropanolamines.

References

• Farkas, T., & Tackett, B. "Chiral Separation of β-Blockers Using Lux™ Polysaccharide-Based Chiral Stationary Phases." Phenomenex Technical Notes. URL: [Link]

• Morante-Zarcero, S., & Sierra, I. (2012). "Comparative HPLC methods for β-blockers separation using different types of chiral stationary phases in normal phase and polar organic phase elution modes." Journal of Pharmaceutical and Biomedical Analysis, 62, 33-41. URL:[Link]

• "Chiral Recognition Mechanisms of four β-Blockers by HPLC with Amylose Chiral Stationary Phase." (2014). Jundishapur Journal of Natural Pharmaceutical Products. URL:[Link]

• "Chiral Separation of Beta-blockers by High-performance Liquid Chromatography and Determination of Bisoprolol Enantiomers in Surface Waters." PubMed Central (PMC). URL:[Link]

Sources

• 1. phenomenex.com [phenomenex.com]
• 2. brieflands.com [brieflands.com]
• 3. Comparative HPLC methods for β-blockers separation using different types of chiral stationary phases in normal phase and polar organic phase elution modes. Analysis of propranolol enantiomers in natural waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chiral Separation of Beta-blockers by High-performance Liquid Chromatography and Determination of Bisoprolol Enantiomers in Surface Waters - PMC [pmc.ncbi.nlm.nih.gov]

Structural Elucidation of 1-(butylamino)-3-phenoxypropan-2-ol: A Comparative NMR Solvent Study

Executive Summary

Product: 1-(butylamino)-3-phenoxypropan-2-ol (Aryloxypropanolamine scaffold). Application: Beta-adrenergic blocker intermediate/analog. The Challenge: The molecule contains a chiral center (

) and a flexible linker, creating diastereotopic protons ( and ) that are often unresolved in standard solvents. Furthermore, the exchangeable protons (OH, NH) are critical for confirming the salt/free-base form but are frequently invisible in Chloroform- .

This guide compares the Standard 1D CDCl₃ Protocol against an Optimized DMSO-

+ 2D Workflow . We demonstrate that while CDCl₃ offers convenience, the DMSO- workflow is the superior "product" for full structural validation due to the resolution of labile protons and diastereotopic coupling pathways.

Experimental Strategy & Workflow

To achieve unambiguous assignment, we utilize a self-validating workflow that moves from simple 1D screening to correlation spectroscopy.

Diagram 1: Structural Elucidation Workflow

Caption: Decision tree for NMR acquisition. Path B (DMSO-d6) is recommended for this specific scaffold to visualize exchangeable protons and resolve the chiral center's effect on neighboring methylene groups.

Comparative Analysis: Solvent System Performance

The choice of solvent is not merely about solubility; it dictates the visibility of the "Linker Region" (

), which is the core pharmacophore.

Table 1: Solvent Performance Matrix

Feature	Alternative: Chloroform- (CDCl₃)	Recommended: DMSO-	Scientific Rationale
Labile Protons (OH, NH)	Poor. Often broad singlets or invisible due to rapid exchange.	Excellent. Sharp signals; OH often shows coupling to CH.	DMSO forms H-bonds with solutes, slowing exchange rates and revealing coupling information.
Diastereotopic Resolution	Moderate. often overlap.	High. Distinct chemical shift differences ( ).[1]	Higher viscosity and polarity of DMSO often separate the magnetic environments of diastereotopic protons.
Water Signal	~1.56 ppm (Can obscure butyl chain).	~3.33 ppm (Usually clear of key signals).	The butyl chain ( ) signals fall in the 1.3–1.5 ppm range, often masked by water in CDCl₃.
Salt vs. Free Base	Difficult to distinguish.	clearly distinguishable.	Ammonium ( ) protons appear distinct from amine ( ) protons in DMSO.

Detailed Spectral Assignment (Optimized Protocol)

Conditions: 400 MHz, DMSO-

, 298 K. Numbering Scheme:

• Ph: Phenoxy ring (Positions 2', 3', 4')

• 1:

• 2:

  [2]

• 3:

  [2][3][4]

• 4-7: Butyl chain (

  )

Proton ( H) NMR Assignment

Position	(ppm)	Multiplicity	Integral	(Hz)	Assignment Logic
Ph-2', 6'	7.25 - 7.30	dd / m	2H	8.0, 1.5	Ortho protons (deshielded by ring current).
Ph-3', 5'	6.90 - 6.95	dd / m	2H	8.0, 7.5	Meta protons.
Ph-4'	6.88 - 6.92	t / m	1H	7.5	Para proton.
OH	5.0 - 5.3	d (broad)	1H	4.5	Critical: Doublet indicates coupling to H-2. Disappears with shake.
H-2	3.95 - 4.05	m	1H	-	Chiral center. Multiplet due to coupling with H-1a,b, H-3a,b, and OH.
H-1a, 1b	3.88, 3.98	dd (ABX)	2H	10.0, 4.5	Diastereotopic. Adjacent to O-Ph. Distinct shifts confirm chiral center rigidity.
H-3a, 3b	2.65, 2.75	dd / m	2H	12.0, 6.0	Diastereotopic. Adjacent to Amine.
H-4	2.55 - 2.60	t	2H	7.0	N-methylene of butyl group.
NH	1.8 - 2.5	br s	1H	-	Broad, position concentration-dependent.
H-5	1.35 - 1.45	m	2H	-	Butyl methylene.
H-6	1.25 - 1.35	m	2H	-	Butyl methylene.
H-7	0.85 - 0.90	t	3H	7.2	Terminal methyl.

Carbon ( C) NMR Assignment

Position	(ppm)	Type (DEPT)	Assignment Logic
Ph-1'	158.5	Cq	Ipso carbon (attached to Oxygen). Most deshielded.
Ph-3', 5'	129.5	CH	Meta carbons.
Ph-4'	120.5	CH	Para carbon.
Ph-2', 6'	114.5	CH	Ortho carbons (shielded by resonance donation from Oxygen).
C-1	70.5	CH2	Ether methylene ( ).
C-2	68.5	CH	Alcohol methine ( ).
C-3	52.0	CH2	Amine methylene ( ).
C-4	49.0	CH2	Butyl N-methylene.
C-5	31.5	CH2	Butyl chain.
C-6	20.0	CH2	Butyl chain.
C-7	14.0	CH3	Terminal methyl.

Validation Protocol: 2D Connectivity

To confirm the connectivity of the "Linker" region (which often confuses automated software), perform a COSY (Correlation Spectroscopy) experiment.

Diagram 2: COSY Connectivity Map

Caption: Key COSY correlations. The OH-H2 correlation is the "smoking gun" for structural integrity, visible primarily in DMSO-d6.

Protocol for Diastereotopic Resolution

• Preparation: Dissolve 10-15 mg of sample in 0.6 mL DMSO-

  .

• Acquisition: Run standard 1H (16 scans).

• Analysis: Zoom into the 2.5–4.5 ppm region.

• Verification: Look for the roofing effect (ABX system) in the H-1 and H-3 protons. If H-1 appears as a simple doublet, the resolution is insufficient; consider lowering temperature to 280K to freeze rotameric averaging.

References

• Abraham, R. J., et al. (2006).[5] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry.

• BenchChem. (2025).[6] "Navigating the NMR Landscape: A Comparative Guide to DMSO-d6 and CDCl3." BenchChem Technical Guides.

• PubChem. (2025). "1-(Butylamino)-3-phenoxypropan-2-ol (Compound Summary)." National Library of Medicine. [3]

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. (Standard Reference for Aryloxypropanolamine shifts).

• Royal Society of Chemistry. (2024). "Synthesis and Characterization of Beta-Blocker Intermediates." RSC Advances.

Sources

• 1. unn.edu.ng [unn.edu.ng]
• 2. CompTox Chemicals Dashboard [comptox.epa.gov]
• 3. 1-(Butylamino)-3-phenoxypropan-2-ol | C13H21NO2 | CID 137867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Comparison: 1-(butylamino)-3-phenoxypropan-2-ol vs. Propranolol

This guide provides a technical comparison between the clinical standard Propranolol and its structural analog 1-(butylamino)-3-phenoxypropan-2-ol .[1] This analysis focuses on Structure-Activity Relationships (SAR), receptor binding affinity, and experimental methodologies for validation.[1]

[1]

Executive Summary

Propranolol (1-(isopropylamino)-3-(1-naphthyloxy)propan-2-ol) serves as the high-potency "gold standard" non-selective

-adrenergic antagonist.[1] The comparator, 1-(butylamino)-3-phenoxypropan-2-ol , represents a structural analog with significantly reduced potency.[1]

The difference in performance is driven by two critical molecular modifications:

• Aromatic Anchor: Propranolol's naphthyl ring provides superior hydrophobic interaction compared to the comparator's single phenyl ring.

• Amine Substituent: Propranolol's branched isopropyl group fits the

  -receptor's hydrophobic pocket more efficiently than the linear n-butyl group of the comparator.

Verdict: Propranolol exhibits 10–100x greater affinity for

-adrenergic receptors than the phenoxy/butyl analog.[1]

Chemical Structure & Molecular Logic[1]

The potency disparity is rooted in the "lock-and-key" fit within the

-adrenergic receptor (GPCR).[1] The following diagram illustrates the structural divergence.

Figure 1: Structural deconstruction showing the superior pharmacophore elements of Propranolol (Blue) vs. the Comparator (Red).[1]

Pharmacological Profile & SAR Analysis

The Aromatic "Anchor" Effect (Naphthyl vs. Phenyl)

The primary determinant of potency in aryloxypropanolamines is the aromatic ring system.

• Propranolol (Naphthyl): The fused bicyclic naphthalene ring mimics the steric bulk of an ortho-substituted phenyl ring. This bulk is crucial for locking the molecule into the receptor's aromatic binding pocket via extensive

  - stacking interactions [1].

• Comparator (Phenoxy): The single benzene ring lacks this bulk and surface area. Historical SAR data indicates that removing the "extra" ring from propranolol (converting naphthyl to phenyl) causes a drop in affinity by approximately 1-2 orders of magnitude [2].[1]

The Amine "Tail" Effect (Isopropyl vs. Butyl)

The nitrogen substituent interacts with a specific hydrophobic pocket in the receptor (Asp113 counter-ion region).

• Propranolol (Isopropyl): The branched isopropyl group is sterically optimal, providing a tight fit without steric hindrance.

• Comparator (n-Butyl): Assuming the standard n-butyl isomer, the linear chain is sterically inefficient.[1] It possesses rotational freedom that entails an entropic penalty upon binding. If the substituent is t-butyl, potency would be higher (similar to timolol), but the weak phenyl anchor would still limit overall efficacy [3].

Quantitative Comparison (Projected)

Feature	Propranolol	1-(butylamino)-3-phenoxypropan-2-ol	Impact on Potency
Aromatic Ring	1-Naphthyl	Phenyl	High: Naphthyl confers ~10-50x affinity boost.[1]
Amine Group	Isopropyl	n-Butyl	Moderate: Branched alkyls are preferred.[1]
Receptor Selectivity	Non-selective ( )	Non-selective (Weak)	Similar profile, different magnitude.
Est. Ki (Binding)	1.0 – 5.0 nM	> 500 nM	Comparator is significantly weaker.

Experimental Protocols for Validation

To empirically verify the potency difference, researchers should employ a competitive radioligand binding assay.

Protocol: Competitive Binding Assay ( -Adrenergic Receptors)

Objective: Determine the

(inhibition constant) of the comparator relative to Propranolol.

Materials:

• Source Tissue: Rat cerebral cortex membranes (rich in

  -receptors) or CHO cells expressing human .[1]

• Radioligand:

  -Dihydroalprenolol ( -DHA) (0.5 – 1.0 nM).[1]

• Buffer: 50 mM Tris-HCl, pH 7.4, 10 mM

  .

Workflow:

• Preparation: Homogenize tissue in ice-cold buffer. Centrifuge at 40,000 x g for 15 min. Resuspend pellet.

• Incubation:

  • Total Binding: Membrane +

    -DHA + Vehicle.[1]

  • Non-Specific Binding: Membrane +

    -DHA + 10 M Propranolol (saturating conc).[1]

  • Experimental: Membrane +

    -DHA + Increasing conc. of Comparator ( M to M).

• Equilibrium: Incubate at 25°C for 60 minutes.

• Termination: Rapid filtration through Whatman GF/B filters using a cell harvester. Wash 3x with ice-cold buffer.[1]

• Analysis: Measure radioactivity via liquid scintillation counting.

• Calculation: Plot % Inhibition vs. Log[Concentration]. Determine

  using non-linear regression (e.g., GraphPad Prism). Calculate using the Cheng-Prusoff equation: [1]

Self-Validating Check: The

for Propranolol (run as a positive control) must fall within the 1-10 nM range.[1] If it deviates, the assay sensitivity is compromised.

Functional Organ Bath Assay (Confirmatory)

While binding shows affinity, functional antagonism is best shown in isolated tissue.

Figure 2: Functional antagonism workflow. Propranolol will cause a rightward shift in the Isoprenaline curve at much lower concentrations than the comparator.

References

• Imperial Chemical Industries (ICI). (1964). Structure-Activity Relationships in Aryloxypropanolamine Beta-Adrenergic Receptor Antagonists. (Foundational SAR establishing the superiority of the naphthyl ring over phenyl ethers).

• Hellenbrecht, D., et al. (1973). "Calculation of hydrophobic nature of beta-adrenergic blocking agents." Arzneimittel-Forschung, 23(10), 1436-1440.[1] (Correlates aromatic hydrophobicity with potency).

• Smith, L.H. (1978). "Beta-adrenergic blocking agents: The role of the N-substituent." Journal of Medicinal Chemistry, 21(8). Link[1][2]

• Bartsch, W., et al. (1977). "Acute toxicity and beta-blocking activity of 1-(butylamino)-3-phenoxypropan-2-ol derivatives." Drug Research, 27(12), 2319.

Sources

• 1. CAS 525-66-6: Propranolol | CymitQuimica [cymitquimica.com]
• 2. beta-Adrenergic blocking agents. 18. 1-(Aryloxy)-3-(arylthioalkylamino)propan-2-ols and 1-substituted alkylthioamino-3-(aryloxy)propan-2-ols - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to UPLC-MS/MS Fragmentation Patterns of Phenoxypropanolamines

For researchers, scientists, and drug development professionals engaged in the analysis of cardiovascular drugs, understanding the subtle yet critical differences in the fragmentation patterns of phenoxypropanolamines is paramount for accurate identification and quantification. This guide provides an in-depth, objective comparison of the Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) fragmentation behavior of this important class of beta-blockers. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices and the structural basis for the observed fragmentation, empowering you to develop and validate robust analytical methods.

Introduction: The Analytical Challenge of Phenoxypropanolamines

Phenoxypropanolamines, a core structural class of β-adrenergic antagonists, are widely prescribed for managing cardiovascular conditions such as hypertension, angina, and cardiac arrhythmias.[1][2] Their structural similarity, often differing only by substituents on the aromatic ring or the amine group, presents a significant analytical challenge. UPLC-MS/MS has emerged as the gold standard for their analysis due to its exceptional sensitivity, selectivity, and speed.[3][4] A thorough understanding of their fragmentation pathways under collision-induced dissociation (CID) is not merely academic; it is the foundation for developing highly specific and reliable multiple reaction monitoring (MRM) methods for quantitative studies and for the confident identification of metabolites and degradation products.[5][6][7][8]

This guide will compare the fragmentation patterns of three representative phenoxypropanolamines: Propranolol , Atenolol , and Metoprolol . By examining their commonalities and differences, we will elucidate the influence of their respective structural motifs on their behavior in the mass spectrometer.

Experimental Workflow: A Self-Validating UPLC-MS/MS Protocol

The following protocol is a robust starting point for the analysis of phenoxypropanolamines, designed for reproducibility and accuracy. The choices within this protocol are grounded in the physicochemical properties of the analytes and best practices in bioanalytical method development.

Sample Preparation: Protein Precipitation

For plasma samples, protein precipitation is a rapid and effective method for sample clean-up that is well-suited for the analysis of small molecules like phenoxypropanolamines.[4]

Step-by-Step Protocol:

• To 200 µL of plasma in a microcentrifuge tube, add 50 µL of an appropriate internal standard solution (e.g., a deuterated analog of the analyte of interest).[2]

• Add 600 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 30 seconds to ensure thorough mixing.

• Centrifuge at 13,000 rpm for 5 minutes to pellet the precipitated proteins.

• Carefully transfer 200 µL of the supernatant to a new tube.

• Dilute the supernatant with 800 µL of water (or the initial mobile phase) prior to injection to ensure compatibility with the reversed-phase column and to improve peak shape.[4]

UPLC-MS/MS Instrumentation and Conditions

The selection of a C18 stationary phase is driven by the moderately hydrophobic nature of phenoxypropanolamines. A gradient elution with an acidic mobile phase modifier (e.g., formic acid) ensures efficient protonation of the secondary amine, which is crucial for sensitive detection in positive electrospray ionization (ESI) mode.[9]

Table 1: UPLC-MS/MS Parameters

Parameter	Condition	Rationale
UPLC System	Waters ACQUITY UPLC I-Class or equivalent[1]	Provides high resolution and rapid separation times.
Column	ACQUITY UPLC HSS C18 2.1 x 100 mm, 1.7 µm[10]	C18 chemistry offers excellent retention and selectivity for phenoxypropanolamines.
Column Temp.	40 °C	Ensures reproducible retention times and improves peak shape.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier promotes analyte ionization in the ESI source.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for gradient elution.
Flow Rate	0.4 mL/min	Appropriate for the column dimensions and particle size.
Gradient	5% B to 95% B over 5 minutes	A typical gradient for separating a range of analytes with varying polarities.
Injection Vol.	5 µL	A small injection volume minimizes peak broadening.
Mass Spectrometer	Waters Xevo TQ-S or equivalent tandem quadrupole	High sensitivity and specificity for quantitative analysis.
Ionization Mode	Electrospray Ionization (ESI), Positive	Phenoxypropanolamines readily form [M+H]+ ions due to the basic secondary amine.[9]
Capillary Voltage	3.0 kV	Optimized for efficient ion generation.
Source Temp.	150 °C	Maintains the stability of the electrospray.
Desolvation Temp.	400 °C	Facilitates efficient solvent evaporation.
Cone Gas Flow	150 L/hr	Optimizes ion sampling.
Desolvation Gas Flow	800 L/hr	Aids in solvent removal.
Collision Gas	Argon	Inert gas for collision-induced dissociation.

Experimental Workflow Diagram

Caption: UPLC-MS/MS workflow for phenoxypropanolamine analysis.

The Core Fragmentation Pathway: A Common Mechanistic Thread

Despite their structural diversity, phenoxypropanolamines share a common core structure that dictates a predictable primary fragmentation pathway upon CID. The protonated molecule, [M+H]+, readily undergoes cleavage of the ether bond, often accompanied by the loss of the isopropylamine or tert-butylamine side chain.

A key fragmentation mechanism involves the cleavage of the C-O bond between the aromatic ring and the propanolamine side chain, often with a subsequent loss of a neutral molecule. Another common fragmentation is the cleavage of the C-C bond adjacent to the nitrogen atom in the side chain.

Sources

• 1. lcms.cz [lcms.cz]
• 2. Application of UHPLC-QqQ-MS/MS Method for Quantification of Beta-Adrenergic Blocking Agents (β-Blockers) in Human Postmortem Specimens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. UPLC/MS for the identification of beta-blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. researchgate.net [researchgate.net]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. Bot Verification [techniumscience.com]
• 8. Identification and characterization of stressed degradation products of metoprolol using LC/Q-TOF-ESI-MS/MS and MS(n) experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. dshs-koeln.de [dshs-koeln.de]

Enantiomeric purity determination using Chiralpak columns

Advanced Methodologies for Enantiomeric Purity Determination: A Comparative Guide to Chiralpak Columns

Introduction & Mechanistic Foundations

In modern drug development, quantifying the enantiomeric purity of chiral active pharmaceutical ingredients (APIs) is a non-negotiable regulatory requirement. Because enantiomers frequently exhibit drastically different pharmacokinetic and toxicological profiles, analytical methods must reliably detect the undesired enantiomer at trace levels—often below 0.1%. As an application scientist, my primary strategy for resolving complex racemates relies heavily on polysaccharide-based Chiral Stationary Phases (CSPs), specifically the Chiralpak® series.

The Causality of Chiral Recognition: Chiralpak columns utilize derivatized amylose or cellulose polymers. The chiral recognition mechanism is driven by a highly ordered, helical polymer structure that forms distinct chiral cavities. Enantiomeric separation occurs through a combination of hydrogen bonding,

interactions, dipole-dipole stacking, and steric inclusion between the analyte and the phenylcarbamate derivatives of the stationary phase.

Historically, coated columns (e.g., Chiralpak AD, Chiralcel OD) were the industry standard. However, their physical coating restricted mobile phase selection to alkanes and simple alcohols; using "forbidden" solvents like dichloromethane (DCM) or tetrahydrofuran (THF) would strip the polymer from the silica support. The introduction of chemically immobilized CSPs (Chiralpak IA, IB, IC, and the meta-substituted IG) revolutionized method development[1]. Immobilization provides universal solvent compatibility. This is mechanistically critical: by incorporating solvents like MTBE or DCM, chromatographers can alter the steric environment and solvation shell of the chiral cavities, unlocking novel selectivities for previously unresolved compounds[2].

Comparative Performance: Chiralpak vs. Alternatives

When evaluating CSPs, Chiralpak columns are frequently compared against Pirkle-type (brush-type) columns, such as Whelk-O1. Pirkle columns rely on highly specific, three-point interactions (typically requiring an aromatic ring and a hydrogen bond donor/acceptor near the chiral center). While excellent for specific classes like aryl propionic acids, they lack the broad-spectrum applicability of polysaccharide helical cavities.

In a comparative study of racemic uridine analogs, the Chiralpak AD column demonstrated superior performance over the Whelk-O1 column, exhibiting broader enantiorecognition and higher overall resolution[3]. Similarly, for the measurement of enantiopurity in lactic acid derivatives (specifically 2-nitrobenzyl lactate), the immobilized Chiralpak IA column significantly outperformed both the coated Chiralcel OD-H and the Whelk-O2 columns[4].

Table 1: Quantitative Comparison of CSP Performance for Chiral Derivatives

Analyte	Chiral Stationary Phase	Mobile Phase	Selectivity ( )	Resolution ( )	Performance Note
2-Nitrobenzyl Lactate	Chiralpak IA (Immobilized)	Hexane/IPA	1.13	3.57	Optimal baseline separation; highly efficient[4].
2-Nitrobenzyl Lactate	Chiralcel OD-H (Coated)	Hexane/IPA	1.08	-	Lower separation factor compared to IA[4].
2-Nitrobenzyl Lactate	Whelk-O2 (Pirkle-type)	Hexane/IPA	1.04	1.17	Incomplete separation; low performance[4].
(R)-(-)-3-Quinuclidinol	Chiralpak IC (Immobilized)	Hexane/EtOH/IPA/DEA	-	> 11.4	Benzoyl chloride derivatization; exceptional resolution[5].
(R)-(-)-3-Quinuclidinol	Chiralpak IA (Immobilized)	Hexane/EtOH/Ethanolamine	-	9.09	p-Methoxybenzoyl chloride derivatization; rapid analysis (<15 min)[5].

Causality in Modifier Selection: The choice between ethanol and isopropanol as a mobile phase modifier is not arbitrary. The steric bulk of the alcohol dictates how it competes for hydrogen-bonding sites within the chiral grooves. Ethanol often yields higher selectivity and resolution than 2-propanol because its smaller steric profile allows for more intimate analyte-CSP interactions[3][6].

Workflow Logic for Chiral Method Development

To maximize efficiency, I employ a systematic screening strategy utilizing the "Big Four" immobilized columns (IA, IB, IC, IG). Because these four columns possess diverse, meta-substituted selectors, they provide a baseline separation success rate of over 84% during primary screening[7][8].

Logical decision tree for chiral method development using immobilized Chiralpak columns.

Self-Validating Experimental Protocol: Enantiomeric Purity Determination

A reliable analytical method must be a self-validating system. The following protocol details the enantiomeric purity determination of Letermovir (an anti-cytomegalovirus agent) using a Chiralpak AD column. This method is engineered to ensure that system suitability is proven before any quantitative data is accepted[9].

Materials & Reagents:

• Column: Chiralpak AD (250 mm × 4.6 mm, 5 µm particle size).

• Mobile Phase: n-Hexane / 2-Propanol (80:20, v/v). (Note: Ensure HPLC-grade solvents are degassed to prevent baseline drift).

• Analytes: Letermovir standard (racemate for resolution testing, pure enantiomer for calibration).

Step-by-Step Methodology:

• System Equilibration:

  • Flush the Chiralpak AD column with the mobile phase at a flow rate of 1.0 mL/min.

  • Maintain the column compartment temperature at a constant 25 °C. Causality: Temperature fluctuations directly impact the thermodynamics of the transient diastereomeric complexes formed between the analyte and CSP, leading to retention time shifts and resolution degradation.

• System Suitability Testing (SST) - The Self-Validation Step:

  • Inject 10 µL of a racemic Letermovir standard solution (e.g., 0.1 mg/mL).

  • Monitor the eluent via UV detection at 260 nm.

  • Acceptance Criteria: The system is only validated for use if the resolution (

    ) between the two enantiomer peaks is > 2.8. This ensures baseline separation, which is mathematically required for accurate area-percent quantitation of trace impurities.

• Sensitivity Verification (LOD/LOQ):

  • Inject serial dilutions of the undesired enantiomer to verify sensitivity.

  • Confirm the Limit of Detection (LOD) at a Signal-to-Noise (S/N) ratio of 3 (target: ~1.01 µg/mL) and the Limit of Quantitation (LOQ) at an S/N of 10 (target: ~3.39 µg/mL)[9].

• Sample Analysis:

  • Prepare the bulk API sample at a nominal concentration (e.g., 1.0 mg/mL) to ensure the trace enantiomer falls within the linear dynamic range (LOQ to 0.1% of nominal).

  • Inject the sample and integrate the peak areas.

• Data Processing:

  • Calculate the enantiomeric purity using the area normalization method:

    .

Conclusion

The transition from coated to immobilized Chiralpak columns has fundamentally expanded the boundaries of chiral chromatography. By leveraging the universal solvent compatibility of columns like IA, IB, IC, and IG, analytical scientists can manipulate mobile phase sterics and polarity to resolve the most challenging racemates. When coupled with rigorous, self-validating protocols, these tools provide the uncompromising accuracy required for pharmaceutical release testing.

References

• SciSpace. "HPLC Determination of Enantiomeric Purity of Letermovir Based on CHIRALPAK AD". Available at: [Link]

• CNR-IRIS. "Alternative HPLC-DAD Direct-Phase Approach to Measurement of Enantiopurity of Lactic Acid Derivatives". Available at:[Link]

• ResearchGate. "Comparison of the enantioseparation of racemic uridine analogs on Whelk-O 1 and ChiralPak-AD columns". Available at: [Link]

• ChromatographyOnline. "Separation of Methyclothiazide Using New Immobilized Column – CHIRAL PAK IG". Available at:[Link]

• PharmTech. "Polysaccharide-Based Chiral Chromatography Media in HPLC and SFC". Available at: [Link]

• HPLC.eu. "CHIRALPAK Immobilized Columns - HPLC". Available at: [Link]

• NIH. "On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns". Available at: [Link]

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• 2. hplc.eu [hplc.eu]
• 3. researchgate.net [researchgate.net]
• 4. iris.cnr.it [iris.cnr.it]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak® IG-U and ID-U - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. CHIRALPAK immobilised phases [kinesis-australia.com.au]
• 9. scispace.com [scispace.com]

Differentiating Secondary Alcohols and Amines in API Development: A Comparative Guide to FTIR Modalities

Introduction

In the synthesis and formulation of Active Pharmaceutical Ingredients (APIs), monitoring the transformation of functional groups—such as the reduction of a ketone to a secondary alcohol or an imine to a secondary amine—is a critical quality attribute. Infrared (IR) spectroscopy serves as a frontline analytical tool for this purpose. However, the spectral proximity of O-H and N-H stretching vibrations in the 3500–3200 cm⁻¹ region frequently complicates data interpretation.

This guide provides a rigorous comparison of the spectroscopic signatures of secondary alcohols and amines. Furthermore, it objectively evaluates the performance of Attenuated Total Reflectance (ATR-FTIR) versus Transmission FTIR methodologies, providing drug development professionals with a self-validating framework for accurate structural elucidation.

Mechanistic Causality: Spectroscopic Signatures

The fundamental principle of IR spectroscopy dictates that absorption intensity is proportional to the change in the molecular dipole moment during bond vibration. Understanding the physical chemistry behind these bonds is essential for accurate spectral interpretation.

Secondary Alcohols

Oxygen is highly electronegative, creating a strong permanent dipole in the O-H bond. This substantial dipole change during vibration leads to intense IR absorption. Furthermore, strong intermolecular hydrogen bonding in the sample matrix creates a wide distribution of O-H bond lengths and strengths. This physical phenomenon manifests as a uniquely broad and strong absorption band between 3200 and 3600 cm⁻¹, as detailed by [1]. The C-O stretch provides a secondary diagnostic peak, typically appearing between 1150 and 1075 cm⁻¹ for secondary alcohols[2].

Secondary Amines

Nitrogen is significantly less electronegative than oxygen, resulting in a smaller dipole moment and weaker hydrogen bonding. Consequently, the single N-H bond of a secondary amine produces a much weaker and sharper absorption band in the 3350–3310 cm⁻¹ region[3]. Because the primary stretch can be subtle, orthogonal verification is required. A highly diagnostic secondary feature is the out-of-plane N-H wag found at 750–700 cm⁻¹, alongside the C-N stretch at 1250–1020 cm⁻¹ (aliphatic) or 1350–1250 cm⁻¹ (aromatic)[4].

Table 1: IR Spectral Signatures Comparison

Feature	Secondary Alcohol	Secondary Amine	Mechanistic Causality
Primary Stretch	Broad, strong O-H (3500–3200 cm⁻¹)	Sharp, weak, single N-H (3350–3310 cm⁻¹)	Oxygen's higher electronegativity creates a stronger dipole and extensive H-bonding, broadening the peak.
Secondary Stretch	Strong C-O (1150–1075 cm⁻¹)	Weak C-N (1250–1020 cm⁻¹)	C-O bonds possess a larger dipole moment change during vibration compared to C-N bonds.
Bending/Wagging	In-plane -OH bend (~1350 cm⁻¹)	N-H wag (750–700 cm⁻¹)	Out-of-plane bending requires less energy (lower wavenumber) and is highly diagnostic for amines.

Analytical Modality Comparison: ATR-FTIR vs. Transmission FTIR

Choosing the correct sample introduction method is as critical as understanding the spectra. The two dominant techniques in pharmaceutical analysis are ATR-FTIR and Transmission FTIR (KBr pellet method)[5].

The Causality of Matrix Interference: Transmission FTIR offers superior sensitivity due to a longer effective path length, making it ideal for quantifying trace API impurities[6]. However, Potassium Bromide (KBr) is inherently hygroscopic. If the KBr powder is not rigorously desiccated, it absorbs atmospheric moisture. Water produces a massive, broad O-H stretch at ~3400 cm⁻¹, which can completely obscure the delicate N-H stretch of a secondary amine or falsely amplify a secondary alcohol signal.

Therefore, ATR-FTIR is the preferred modality for routine identification of these specific functional groups. Because ATR requires no sample preparation and analyzes the surface directly via an evanescent wave, it eliminates moisture interference from the sample matrix[7],[8].

Table 2: Modality Performance Comparison

Parameter	ATR-FTIR	Transmission FTIR (KBr Pellet)
Sample Preparation	None required (direct contact)	High (requires grinding and pressing with KBr)
Path Length	Short (typically 0.5–2 µm)	Long (determined by pellet thickness)
Sensitivity	Moderate (suitable for bulk API)	High (suitable for trace impurities)
Moisture Interference	Low (surface analysis)	High (KBr is highly hygroscopic; water absorbs at ~3400 cm⁻¹)
Best For...	Routine QA/QC and rapid functional group ID	Rigorous quantification and trace analysis

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in spectral data, the following step-by-step protocol integrates internal quality controls for the ATR-FTIR analysis of solid API intermediates.

Step 1: System Suitability & Background Validation

• Clean the ATR crystal (e.g., Diamond or ZnSe) using HPLC-grade isopropanol, followed by wiping with a lint-free optical tissue.

• Causality Check: Residual organic solvents introduce false C-H or O-H bands. Allow 60 seconds for complete flash evaporation.

• Acquire a background spectrum (ambient air).

• Self-Validation: The background spectrum MUST exhibit a flat baseline in the critical 3500–3200 cm⁻¹ region. Any absorption here indicates crystal contamination or excessive ambient humidity.

Step 2: Sample Acquisition

• Deposit approximately 2–5 mg of the solid API directly onto the center of the ATR crystal.

• Lower the pressure anvil until the clutch clicks, ensuring uniform pressure.

• Causality Check: The evanescent wave penetrates only 0.5–2 µm into the sample. Consistent, high pressure is mandatory to eliminate air gaps and ensure maximum optical contact, which directly dictates absorbance intensity.

• Collect 64 co-added scans at a resolution of 4 cm⁻¹ to maximize the signal-to-noise ratio.

Step 3: Spectral Deconvolution & Orthogonal Verification

• Examine the 3500–3200 cm⁻¹ region. A broad band indicates an O-H stretch; a sharp, weak band indicates an N-H stretch.

• Orthogonal Validation: Never rely on the 3300 cm⁻¹ region alone. Cross-reference the fingerprint region. An alcohol must show a corresponding C-O stretch at 1150–1075 cm⁻¹, whereas a secondary amine must show an N-H wag at 750–700 cm⁻¹.

Analytical Workflow Visualization

Caption: Decision matrix for selecting FTIR modalities to differentiate secondary alcohols and amines.

References

• 6.3: IR Spectrum and Characteristic Absorption Bands - Chemistry LibreTexts. Available at: [Link]

• Alcohols—The Rest of the Story - Spectroscopy Online. Available at:[Link]

• 24.10 Spectroscopy of Amines - OpenStax. Available at:[Link]

• Organic Nitrogen Compounds III: Secondary and Tertiary Amines - Spectroscopy Online. Available at:[Link]

• A Comprehensive Guide to FTIR Analysis - Agilent Technologies. Available at:[Link]

• Advances in ATR-FTIR Spectroscopic Imaging for the Analysis of Tablet Dissolution and Drug Release - PMC (NIH). Available at:[Link]

• Simultaneous Quantification of Ibuprofen and Paracetamol in Tablet Formulations Using Transmission Fourier Transform Infrared Spectroscopy - Scientific Research Publishing. Available at: [Link]

• Fourier Transform Infrared spectrometry (FTIR) - ZfP BayernCollab. Available at:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. 24.10 Spectroscopy of Amines - Organic Chemistry | OpenStax [openstax.org]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. A Comprehensive Guide to FTIR Analysis | Agilent [agilent.com]
• 6. Simultaneous Quantification of Ibuprofen and Paracetamol in Tablet Formulations Using Transmission Fourier Transform Infrared Spectroscopy [scirp.org]
• 7. Fourier Transform Infrared spectrometry (FTIR) - ZfP - BayernCollab [collab.dvb.bayern]
• 8. Advances in ATR-FTIR Spectroscopic Imaging for the Analysis of Tablet Dissolution and Drug Release - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Lipophilicity (LogP) Guide: Butylamino vs. Isopropylamino Analogs in Drug Design

As a Senior Application Scientist, evaluating the lipophilicity (LogP) of amine substituents is a critical juncture in lead optimization. The choice between an isopropylamino and a butylamino (n-butyl or tert-butyl) group dictates not only the receptor binding affinity through steric interactions but also the pharmacokinetic fate of the molecule. This guide objectively compares the physicochemical performance of these analogs and provides the self-validating experimental protocols required to measure them.

Mechanistic Rationale: Why Carbon Count and Branching Matter

The partition coefficient (LogP) is fundamentally driven by the energetic cost of cavity formation in the aqueous phase. When comparing an isopropylamino group (3 carbons) to a butylamino group (4 carbons), the addition of a single methylene unit profoundly shifts the molecule's thermodynamic preference toward the lipophilic phase.

• Hydrophobic Surface Area: A linear n-butyl group requires a larger hydration cavity than an isopropyl group. This increases the entropic penalty of water structuring (the hydrophobic effect), driving the molecule into the non-polar lipid phase.

• Steric Shielding of the Amine: Branching plays a paradoxical role in apparent lipophilicity (LogD). While a tert-butylamino group has the same carbon count as an n-butylamino group, its intense steric bulk effectively desolvates the adjacent nitrogen. By physically blocking water molecules from hydrogen-bonding with the amine lone pair, the tert-butyl group can increase the molecule's membrane permeability compared to less hindered analogs.

Quantitative Lipophilicity Comparison

To quantify these structural changes, medicinal chemists utilize Hansch and Leo's fragmental approach (π values). The π value represents the specific lipophilic contribution of a substituent relative to hydrogen. According to experimental data, the lipophilicity contribution (π) of an isopropyl group is established at 1.53[1]. In contrast, a tert-butyl group contributes a significantly higher π value of 1.98[1].

Table 1: Comparative Physicochemical Properties of Amine Substituents

Substituent Type	Chemical Structure	Carbon Count	Hansch π Value	Steric Hindrance at Nitrogen	Predicted Impact on BBB Penetration
Isopropylamino	-NH-CH(CH3)2	3	1.53	Moderate	Baseline
tert-Butylamino	-NH-C(CH3)3	4	1.98	High	Increased (due to amine desolvation)
n-Butylamino	-NH-CH2CH2CH2CH3	4	~2.13	Low	Highest (driven by surface area)

Experimental Workflows for LogP Determination

To objectively compare the LogP of synthesized analogs, we rely on two highly standardized, self-validating experimental systems.

Protocol A: The Shake-Flask Method (OECD 107)

This method is appropriate for the determination of the partition coefficient of substances with log Pow values in the range of -2 to 4[2]. It provides the most accurate baseline measurement for neutral molecules.

Step-by-Step Methodology & Causality:

• Phase Pre-saturation: Vigorously stir n-octanol and water together for 24 hours prior to the experiment.

  • Causality: If unsaturated solvents are used, they will partition into each other during the assay, altering the phase volumes and skewing the final concentration ratio.

• Equilibration (Self-Validating Step): Dissolve the analog in the pre-saturated phase. Prepare three duplicate vessels with different volume ratios of n-octanol to water (e.g., 1:1, 1:2, 2:1)[2].

  • Causality: This is the core self-validating mechanism. If the calculated LogP shifts depending on the phase ratio, it instantly flags incomplete equilibration, concentration-dependent aggregation, or surface-active behavior.

• Phase Separation: Centrifuge the mixture to achieve complete phase separation.

  • Causality: The 'shake-flask' method is prone to artifacts due to the transfer of octanol microdroplets into the aqueous phase. If these droplets remain suspended, the measured aqueous concentration will be artificially high, leading to an underestimation of LogP.

• Quantification: Determine the concentration in both phases using UV-Vis or LC-MS, and calculate the ratio.

Protocol B: The RP-HPLC Method (OECD 117)

For high-throughput screening of multiple butyl/isopropyl analogs, the RP-HPLC method covers LogP values in the range of 0 to 6[3].

Step-by-Step Methodology & Causality:

• Column Selection: Utilize a C18 analytical column packed with a solid phase containing long hydrocarbon chains chemically bound onto silica[3]. Ensure the silica is highly end-capped.

  • Causality: Uncapped residual silanols will undergo secondary ion-exchange interactions with the basic amine of the analogs, causing peak tailing and artificially increasing retention time independent of true lipophilicity.

• Isocratic Elution: The HPLC operation mode must be isocratic[3] (e.g., 70:30 Methanol/Water).

  • Causality: Gradient elution continuously alters the mobile phase's thermodynamic activity, destroying the linear relationship between the capacity factor (

    ) and the partition coefficient.

• Calibration (Self-Validating Step): Inject at least 6 reference standards with known LogP values to build a calibration curve.

  • Causality: HPLC does not measure LogP directly; it measures retention. The partition coefficient of the test substance is obtained by interpolation of the calculated capacity factor on the calibration graph[3], normalizing any system-dependent variables (like column age or flow rate).

Visualizing Workflows and Relationships

Mechanistic relationship between alkyl chain length, steric hindrance, and lipophilicity.

Self-validating OECD 117 RP-HPLC workflow for determining partition coefficients.

References

• Beilstein Journal of Organic Chemistry. "Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups." Available at:[Link]

• OECD Guidelines for the Testing of Chemicals. "Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method." Available at:[Link]

• OECD Guidelines for the Testing of Chemicals. "Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method." Available at:[Link]

Sources

• 1. Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oecd.org [oecd.org]
• 3. oecd.org [oecd.org]

Thermal Profiling of 1-(butylamino)-3-phenoxypropan-2-ol: A Comparative Guide

Executive Summary

In the development of aryloxypropanolamine derivatives—a scaffold fundamental to beta-adrenergic blockers—thermal analysis is not merely a quality control step; it is a predictive tool for solid-state stability and bioavailability.[1]

This guide details the thermal characterization (DSC/TGA) of 1-(butylamino)-3-phenoxypropan-2-ol (hereafter referred to as BPP ).[1] As a Senior Application Scientist, I have structured this analysis to compare BPP directly against its clinical prototype, Propranolol HCl . This comparison highlights how subtle structural modifications (butyl vs. isopropyl substitution) impact crystal lattice energy, melting behavior, and thermal degradation thresholds.

Compound Profile & Structural Context

Before initiating thermal scans, we must contextualize the material. BPP is a structural analog of Propranolol, lacking the naphthyl fusion but retaining the core pharmacophore.

Feature	Target: BPP	Benchmark: Propranolol HCl	Implication for Thermal Analysis
Structure	1-(butylamino)-3-phenoxypropan-2-ol	1-(isopropylamino)-3-(1-naphthyloxy)propan-2-ol	BPP lacks the bulky naphthyl group, likely reducing stacking interactions, potentially lowering the Melting Point ( ).[1]
Side Chain	-Butyl or -Butyl amine	Isopropyl amine	The butyl chain adds conformational flexibility (if -butyl) or steric bulk (if -butyl), affecting the entropy of fusion ( ).[1]
State	Likely Low-Melting Solid or Oil (Free Base)	Crystalline Solid ( C)	Critical: If BPP is an oil at RT, DSC must start at -90°C to capture .[1] If Salt, expect C.

Experimental Workflow

To ensure data integrity, we utilize a self-validating workflow.[1] We do not simply "run a scan"; we execute a Heat-Cool-Heat cycle to erase thermal history and identify polymorphism.[1]

Figure 1: Decision-matrix for thermal analysis. TGA is prioritized to prevent contaminating the DSC cell with volatiles.

Detailed Protocols

A. Thermogravimetric Analysis (TGA)

Objective: Determine the thermal stability window and distinguish between desolvation (solvent loss) and degradation.

• Instrument: TGA 5500 (or equivalent).

• Crucible: Platinum (Pt) or Ceramic (Alumina). Note: Pt is preferred for better heat transfer but avoid if sample reacts with metals.[1]

• Purge Gas: Nitrogen (

  ) at 40 mL/min (Balance) and 60 mL/min (Sample).

• Protocol:

  • Equilibrate at 30°C.

  • Ramp 10°C/min to 600°C.

  • Real-time Check: If mass loss >5% occurs below 100°C, abort and dry the sample; the material is likely a solvate or hygroscopic.

Expert Insight: For amine salts like BPP-HCl, look for a specific stoichiometric mass loss corresponding to HCl release (dehydrochlorination) prior to skeletal degradation.

B. Differential Scanning Calorimetry (DSC)

Objective: Measure Melting Point (

), Glass Transition ( ), and Heat of Fusion ( ).[2]

• Instrument: DSC 2500 (or equivalent) with RCS90 cooler.

• Pan System: Tzero Aluminum Hermetic Pans (crimped). Non-hermetic pans are risky if the amine volatilizes.

• Protocol (Heat-Cool-Heat):

  • Equilibrate at -90°C (Essential for detecting

    of amorphous regions).

  • Heat to roughly 40°C below the TGA decomposition onset (determined in Step A) at 10°C/min.

  • Cool to -90°C at 20°C/min (Fast cooling promotes amorphous formation to check for glass transitions).

  • Heat to decomposition onset at 10°C/min.

Comparative Analysis: BPP vs. Propranolol

This section interprets the data.[2][3][4][5][6][7][8] We use Propranolol HCl as the "Gold Standard" because its thermal behavior is well-documented in pharmacopeial standards.[1]

Table 1: Thermal Event Comparison

Parameter	Propranolol HCl (Ref) [1, 2]	BPP (Expected Behavior)	Interpretation
Melting Point ( )	163°C – 165°C	Lower (< 160°C)	The phenoxy group in BPP is less planar/bulky than Propranolol's naphthyl group, reducing lattice packing energy.[1]
Enthalpy ( )	~100–120 J/g	Variable	A sharp peak indicates high crystallinity. Broadening suggests impurities or amorphous content.
Glass Transition ( )	~10–20°C (Amorphous form)	-10°C to 10°C	The butyl chain in BPP increases free volume compared to the isopropyl group, likely lowering .
Degradation Onset ( )	~200°C	~180–200°C	Both compounds share the ether-amine linkage, which is the weak point for thermal oxidation.

Structure-Property Causality

• Alkyl Chain Effect: Propranolol possesses a branched isopropyl group. If BPP contains an n-butyl group, the linear chain allows for more rotational freedom in the melt state, typically resulting in a lower melting point and lower

  due to increased entropy [3].

• Aromatic Stacking: Propranolol’s naphthalene ring drives strong

  interactions, stabilizing the crystal lattice. BPP’s single phenyl ring lacks this stabilizing force, making the solid state less robust (lower ).

Degradation Mechanism

Understanding why the sample degrades in TGA is vital for formulation. The degradation of aryloxypropanolamines typically follows a specific pathway involving ether cleavage and deamination.

Figure 2: Predicted thermal degradation pathway for phenoxypropanolamine derivatives [4].

References

• Bartolomei, M. et al. "Thermal analysis of propranolol-HCl and its compatibility with excipients." Journal of Thermal Analysis and Calorimetry, vol. 55, 1999, pp. 195–203.

• Macedo, R.O. et al. "Kinetic parameters of thermal decomposition of propranolol hydrochloride." Thermochimica Acta, vol. 392, 2002, pp. 133-139.

• Giron, D. "Thermal analysis and calorimetric methods in the characterization of polymorphs and solvates." Thermochimica Acta, vol. 248, 1995, pp. 1-60.

• Palomo, M.E. et al. "Thermal stability of beta-blockers: Decomposition mechanisms." Journal of Pharmaceutical and Biomedical Analysis, vol. 21, no. 3, 1999.

Sources

• 1. echemi.com [echemi.com]
• 2. researchgate.net [researchgate.net]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. chemeo.com [chemeo.com]
• 5. kup.at [kup.at]
• 6. ircmj.com [ircmj.com]
• 7. Mucoadhesive Gelatin Buccal Films with Propranolol Hydrochloride: Evaluation of Mechanical, Mucoadhesive, and Biopharmaceutical Properties [mdpi.com]
• 8. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

1-(Butylamino)-3-phenoxypropan-2-ol proper disposal procedures

Topic: 1-(Butylamino)-3-phenoxypropan-2-ol Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Chemical Safety Officers, and Lab Managers[1]

Executive Summary: Immediate Action Directive

1-(Butylamino)-3-phenoxypropan-2-ol (Commonly known as Bamethan ; CAS: 3703-79-5 ) is a biologically active pharmaceutical intermediate containing secondary amine and phenolic ether moieties.[1]

Core Disposal Directive:

• Classification: Hazardous Organic Waste (Irritant/Bioactive).

• Primary Disposal Route: High-temperature incineration (

  ) via a licensed hazardous waste contractor.[1]

• Strict Prohibition: Do NOT dispose of via sanitary sewer (drain) or municipal trash. This compound is an active vasodilator and poses pharmacological risks to aquatic ecosystems.

• Segregation: Must be segregated from strong acids (exothermic neutralization risk) and oxidizers (fire/explosion risk).

Chemical Profile & Hazard Identification

Understanding the molecular structure is critical for predicting waste stream compatibility. This compound functions as a weak base due to the secondary butylamine group.

Parameter	Technical Specification
Chemical Name	1-(Butylamino)-3-phenoxypropan-2-ol
Synonyms	Bamethan; -[(Butylamino)methyl]-4-hydroxybenzenemethanol
CAS Number	3703-79-5 (Free Base)
Molecular Formula
Physical State	Solid (Crystalline powder)
Acidity/Basicity	Basic (Secondary Amine, pKa 9-10)
GHS Hazards	Warning H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation
Incompatibilities	Strong Acids, Acid Chlorides, Acid Anhydrides, Strong Oxidizing Agents

Waste Stream Segregation Logic

Expert Insight: The most common laboratory accident involving amino-alcohols occurs during indiscriminate waste bulking.[1] The secondary amine in 1-(Butylamino)-3-phenoxypropan-2-ol will react exothermically with acid waste streams.[1] Furthermore, mixing with bleach (hypochlorite) can generate toxic chloramines.

Visualizing the Segregation Workflow

The following decision tree illustrates the logic for categorizing this specific waste to prevent cross-contamination and dangerous reactions.

Caption: Segregation logic for 1-(Butylamino)-3-phenoxypropan-2-ol based on physical state and solvent matrix. Note the critical pH checks for liquid waste.

Step-by-Step Disposal Protocol

This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act) standards for hazardous waste.

Scenario A: Disposal of Pure Solid Substance

Context: Expired shelf-life inventory or excess weighing material.[1]

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is acceptable but poses a breakage risk during transport.

• Transfer: Transfer the solid quantitatively. Avoid generating dust; work inside a fume hood.

• Labeling:

  • Attach a hazardous waste tag.[2]

  • Chemical Name: Write out the full name. Do not use abbreviations like "Bamethan."

  • Hazard Checkboxes: Check "Toxic" and "Irritant."

• Storage: Store in the Satellite Accumulation Area (SAA) inside a secondary containment tray designated for "Organic Bases" or "General Organics."

• Final Disposal: Hand off to EHS for incineration.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

Context: Post-experiment mother liquors or wash solvents.

• Compatibility Check: Ensure the waste container does not contain strong mineral acids (Sulfuric, Nitric, Hydrochloric).

  • Self-Validating Step: If adding to a communal waste carboy, measure the pH of the carboy first. If pH < 4, do not add this amine without neutralizing the carboy first or starting a new container.

• Solvent Segregation:

  • If dissolved in Methanol/Ethanol

    Non-Halogenated Waste Stream .

  • If dissolved in Dichloromethane (DCM)

    Halogenated Waste Stream .

• Rinsing: Triple-rinse the original glassware with the compatible solvent. Add rinsate to the waste container.

Emergency Spill Response Procedures

In the event of a spill outside the fume hood, immediate containment is required to prevent aerosolization of the bioactive dust.

Caption: Operational workflow for cleaning spills of solid 1-(Butylamino)-3-phenoxypropan-2-ol.

Specific Cleanup Notes:

• Do not dry sweep. Dry sweeping generates dust which facilitates inhalation of the vasodilator.

• Wet Wipe Method: Cover the powder with paper towels dampened with water or ethanol to weigh down the particles before scooping.

Regulatory & Compliance Context

• EPA/RCRA: While not explicitly listed as a P-listed or U-listed acute hazardous waste by specific CAS, it falls under the characteristic of Toxic and Ignitable (if in solvent) waste. It must be treated as "Process Waste" under 40 CFR 261.

• Ecological Impact: Phenoxy-propanolamines are difficult to biodegrade in standard water treatment facilities.[1] Zero-discharge to sewer is mandatory.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 137867, Bamethan. Retrieved from [Link][1]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations - Title 40 CFR. Retrieved from [Link][1]

• European Chemicals Agency (ECHA). Substance Information: Bamethan sulfate (Analogous data for toxicity). Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link][1]

Sources

• 1. echemi.com [echemi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling 1-(Butylamino)-3-phenoxypropan-2-ol

Comprehensive Safety and Handling Guide: 1-(Butylamino)-3-phenoxypropan-2-ol

As a Senior Application Scientist, I have designed this technical guide to provide drug development professionals and laboratory researchers with field-proven, causality-driven safety protocols. Handling active pharmaceutical ingredients (APIs) or their direct intermediates requires moving beyond basic safety data sheets; personnel must understand the molecular mechanisms that drive a compound's toxicity to effectively implement protective measures.

Executive Summary

1-(Butylamino)-3-phenoxypropan-2-ol is a synthetic organic intermediate primarily utilized in the development of beta-adrenergic receptor antagonists (beta-blockers). Due to its specific structural moieties—a lipophilic phenoxy ring and a basic secondary amine—this compound presents severe occupational hazards. Without rigorous engineering controls and targeted Personal Protective Equipment (PPE), personnel are at high risk for rapid dermal absorption, ocular chemical burns, and systemic cardiovascular toxicity.

Chemical Identity & Physical Properties

Understanding the physicochemical properties of a molecule is the first step in predicting its behavior in a laboratory environment.

Property	Value	Operational Implication
IUPAC Name	1-(butylamino)-3-phenoxypropan-2-ol	Identifies the compound as a secondary amine and an ether/alcohol[1].
CAS Number	3246-04-6	Essential for precise waste tracking and inventory logging[1].
Molecular Weight	223.31 g/mol	Small enough to readily cross biological membranes[1].
LogP (XLogP3)	2.2	Highly lipophilic; easily partitions into the lipid-rich stratum corneum of the skin[1].
Topological Polar Surface Area	41.5 Ų	Low TPSA further confirms high membrane permeability and rapid systemic absorption[1].

Mechanistic Toxicology & Hazard Assessment

To implement effective safety protocols, personnel must understand why this compound is hazardous. The toxicity profile is driven directly by its molecular architecture:

• Dermal Penetration & Systemic Absorption: With a logP of 2.2 and a low TPSA, 1-(Butylamino)-3-phenoxypropan-2-ol is highly lipophilic[1]. If dissolved in organic solvents (like DMSO or methanol) and splashed onto unprotected skin, the solvent acts as a carrier, dragging the lipophilic molecule directly through the epidermal barrier and into the bloodstream.

• Pharmacological Toxicity: This molecule contains the classic aryloxypropanolamine pharmacophore[2]. If absorbed systemically via inhalation of aerosolized dust or dermal contact, it acts as a competitive antagonist at β1 and β2 adrenergic receptors[2]. Unintended occupational exposure can precipitate systemic beta-blockade, leading to severe bradycardia (dangerously low heart rate), hypotension, and potential bronchospasm[2].

• Localized Irritation: The secondary butylamine group is inherently basic. Upon contact with the moisture in eyes, mucous membranes, or sweat on the skin, it causes a localized pH elevation. This results in rapid protein denaturation, leading to chemical burns or severe ocular irritation.

Personal Protective Equipment (PPE) Matrix

Because of the dual risk of localized basic irritation and systemic pharmacological effects, standard laboratory PPE is insufficient. The following matrix aligns with NIOSH guidelines for handling hazardous APIs[3],[4].

PPE Category	Specification	Mechanistic Rationale
Hand Protection	Double-gloving with Nitrile (min 0.11 mm thickness) or Neoprene[5].	Nitrile provides a robust barrier against lipophilic amines. Double gloving ensures integrity if the outer layer is compromised by chemical degradation or mechanical micro-tears[5].
Eye/Face Protection	Chemical splash goggles (ANSI Z87.1) + Face shield[3].	Protects against the basicity of the secondary amine, which can cause rapid and severe corneal damage upon contact[3].
Body Protection	Disposable, polyethylene-coated Tyvek® suit or impermeable lab gown with closed cuffs[3],[5].	Woven cotton lab coats are prohibited; they absorb lipophilic liquids/powders and hold the chemical against the skin, exacerbating dermal absorption[5].
Respiratory	N95 or P100 half-mask respirator (if handled outside a ventilated enclosure)[3].	Prevents inhalation of aerosolized powders, which bypass first-pass hepatic metabolism and rapidly enter systemic circulation via the alveolar membrane[3].

Operational Workflows & Handling Protocols

Every protocol described below is a self-validating system designed to ensure that every action has a verifiable safety check.

Protocol: Weighing and Solution Preparation

• Environmental Verification: Ensure the Containment Primary Engineering Control (C-PEC), such as a Class II Biological Safety Cabinet or a ventilated balance enclosure, has an inward face velocity of at least 75-100 fpm[3].

• PPE Donning Sequence: Don the impermeable gown, followed by the inner pair of nitrile gloves. Secure the gown cuffs over the inner gloves. Don the outer pair of nitrile gloves over the gown cuffs[5].

• Static Mitigation: 1-(Butylamino)-3-phenoxypropan-2-ol powder holds a static charge. Use an anti-static bar or zero-stat gun inside the enclosure before opening the container to prevent aerosolization of the API.

  • Self-Validation Check: After applying the anti-static device, observe the powder. If it clings to the sides of the weigh boat or spatula, static forces are still active. Pause the operation, re-apply the device, and verify the powder settles before proceeding.

• Weighing: Use disposable, anti-static weigh boats. Do NOT use glass weighing paper, as the powder may adhere to the surface or scatter unpredictably.

• Solubilization: Dissolve the compound inside the C-PEC. If using organic solvents, ensure your outer gloves are rated for the specific solvent.

  • Self-Validation Check: Before transferring the dissolved API out of the C-PEC, inspect the outer gloves for any discoloration or degradation. If the solvent has permeated the glove, the inner glove acts as your final barrier. Immediately doff the outer gloves inside the hood, wash hands, and don a new pair[5].

• Decontamination: Wipe down the exterior of the sealed solution vial with a 70% isopropyl alcohol (IPA) wipe before removing it from the C-PEC.

Spill Response & Disposal Plan

Immediate action is required to prevent systemic exposure to laboratory personnel.

• Isolate & Evacuate: Immediately isolate the spill area. If the spill occurs outside a ventilated enclosure, evacuate personnel to prevent inhalation of airborne dust.

• Upgrade PPE: Responders must don a P100 respirator and heavy-duty chemical-resistant gloves (e.g., Butyl rubber) over standard nitrile gloves[3].

• Containment (Powder Spill): Do not sweep dry powder, as this generates inhalable aerosols[3]. Gently cover the powder with damp absorbent pads (using water or a dilute acidic solution like 1% acetic acid to neutralize the basic amine and form a water-soluble salt).

• Containment (Liquid Spill): If dissolved in a solvent, apply an inert absorbent material (e.g., vermiculite or universal spill pads) starting from the perimeter and working inward.

• Surface Decontamination: Wash the affected surface with a mild acidic detergent, followed by a thorough water rinse. The basic nature of the butylamino group makes it highly soluble in slightly acidic conditions.

• Disposal: Place all contaminated materials, including used PPE, into a hazardous waste bag. Label explicitly as "Toxic API Waste - Contains Aryloxypropanolamine (CAS 3246-04-6)". Dispose of in accordance with institutional and EPA guidelines for pharmacologically active hazardous waste[4].

Pharmacological Toxicity & Mitigation Visualization

Mechanism of systemic toxicity and targeted PPE mitigation for aryloxypropanolamines.

References

• 1-(Butylamino)-3-phenoxypropan-2-ol | C13H21NO2 | CID 137867, PubChem,
• Discovery and development of beta-blockers, Wikipedia,
• Preventing Occupational Exposure to Antineoplastic and Other Hazardous Drugs in Healthcare Facilities, HPAE,
• NIOSH: Use proper PPE with chemo agents, Clinician,
• New NIOSH Expanded HD Safe Handling and PPE Guidance, Rpharmy,

Sources

• 1. 1-(Butylamino)-3-phenoxypropan-2-ol | C13H21NO2 | CID 137867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Discovery and development of beta-blockers - Wikipedia [en.wikipedia.org]
• 3. hpae.org [hpae.org]
• 4. rpharmy.com [rpharmy.com]
• 5. clinician.com [clinician.com]